Orange OT-d6

Core Science & Biosynthesis

The Strategic Incorporation of Deuterium in Orange OT-d6: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the purpose and applications of deuteration in Orange OT-d6. It is designed to serve as a comprehensive resource for professionals in research, analytical chemistry, and drug development, offering detailed insights into the principles, methodologies, and practical advantages of using this stable isotope-labeled compound.

Introduction to Orange OT and the Significance of Deuteration

Orange OT, a synthetic azo dye with the chemical formula C₁₇H₁₄N₂O, is primarily used as a colorant in various industrial and biological applications.[1][2] Its IUPAC name is 1-[(2-methylphenyl)diazenyl]naphthalen-2-ol.[3] The compound is also recognized as a potent inducer of cytochrome P-488, an enzyme involved in metabolic processes.[2]

Deuteration is the process of replacing hydrogen atoms (¹H) in a molecule with their heavier, stable isotope, deuterium (B1214612) (²H or D). This seemingly subtle modification can have profound effects on the physicochemical properties of a compound, which are leveraged in various scientific disciplines. The primary motivations for deuteration fall into two main categories: its use as an internal standard in quantitative analysis and the strategic alteration of metabolic pathways in drug development.

Orange OT-d6 is a deuterated analog of Orange OT where six hydrogen atoms on the naphthyl ring have been substituted with deuterium.[3] This specific modification imparts properties that are highly valuable in analytical and research settings.

The Primary Purpose of Deuteration in Orange OT-d6: An Internal Standard for Quantitative Analysis

The predominant application of Orange OT-d6 is as an internal standard for quantitative analysis, particularly in techniques like liquid chromatography-mass spectrometry (LC-MS). Stable isotope-labeled compounds, such as deuterated analogs, are considered the "gold standard" for internal standards in mass spectrometry for several key reasons:

• Near-Identical Chemical and Physical Properties: Orange OT-d6 exhibits nearly identical chemical and physical properties to its non-deuterated counterpart, Orange OT. This ensures that it behaves similarly during sample preparation, extraction, and chromatographic separation.

• Co-elution with the Analyte: An ideal internal standard should co-elute with the analyte of interest. Because of its similar properties, Orange OT-d6 will have a retention time that is virtually identical to that of Orange OT in a chromatographic system.

• Distinct Mass-to-Charge Ratio: Despite their chemical similarities, Orange OT-d6 has a higher molecular weight than Orange OT due to the presence of six deuterium atoms. This difference in mass allows the mass spectrometer to distinguish between the analyte and the internal standard.

• Compensation for Analytical Variability: The use of a deuterated internal standard effectively compensates for variations that can occur during the analytical process, such as sample loss during preparation, fluctuations in injection volume, and matrix effects (ion suppression or enhancement in the mass spectrometer).

By adding a known amount of Orange OT-d6 to a sample containing an unknown quantity of Orange OT, the ratio of the analyte's signal to the internal standard's signal can be used to accurately and precisely determine the concentration of Orange OT.

Physicochemical Data: A Comparative Analysis

The following table summarizes and compares the key physicochemical properties of Orange OT and its deuterated analog, Orange OT-d6.

Property	Orange OT	Orange OT-d6
Molecular Formula	C₁₇H₁₄N₂O	C₁₇H₈D₆N₂O
Molecular Weight	262.31 g/mol	268.34 g/mol
IUPAC Name	1-[(2-methylphenyl)diazenyl]naphthalen-2-ol	(1Z)-3,4,5,6,7,8-hexadeuterio-1-[(2-methylphenyl)hydrazinylidene]naphthalen-2-one
CAS Number	2646-17-5	93449-46-8 (unlabeled reference)

Advantages of Using Deuterated Internal Standards in Quantitative Analysis

The use of deuterated internal standards like Orange OT-d6 offers significant advantages in quantitative mass spectrometry, leading to more robust and reliable analytical methods.

Advantage	Description
Improved Accuracy and Precision	Compensates for variations in sample preparation, injection volume, and instrument response, leading to more accurate and precise quantification.
Correction for Matrix Effects	Co-elution with the analyte allows for effective correction of ion suppression or enhancement caused by the sample matrix.
Enhanced Method Robustness	The use of a stable isotope-labeled internal standard makes the analytical method less susceptible to minor variations in experimental conditions.
Regulatory Acceptance	The use of deuterated internal standards is highly recommended by regulatory agencies for the validation of bioanalytical methods.

Experimental Protocol: Quantitative Analysis of Orange OT using Orange OT-d6 as an Internal Standard by LC-MS/MS

This section provides a generalized methodology for the quantitative analysis of Orange OT in a given matrix using Orange OT-d6 as an internal standard with LC-MS/MS.

Materials and Reagents

• Orange OT analytical standard

• Orange OT-d6 internal standard

• LC-MS grade solvents (e.g., acetonitrile (B52724), methanol, water)

• Formic acid or ammonium (B1175870) formate (B1220265) (for mobile phase modification)

• Sample matrix (e.g., plasma, water, textile effluent)

• Solid-phase extraction (SPE) cartridges or protein precipitation reagents (for sample preparation)

Preparation of Standard and Internal Standard Solutions

• Primary Stock Solutions: Prepare individual stock solutions of Orange OT and Orange OT-d6 in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions of Orange OT by serial dilution of the primary stock solution to create a calibration curve over the desired concentration range.

• Internal Standard Spiking Solution: Prepare a working solution of Orange OT-d6 at a fixed concentration that will be added to all samples, calibration standards, and quality control samples.

Sample Preparation

The following is a general protocol for protein precipitation, a common sample preparation technique for biological matrices.

• Pipette a known volume of the sample (e.g., 100 µL of plasma) into a microcentrifuge tube.

• Add a fixed volume of the Orange OT-d6 internal standard spiking solution.

• Add a protein precipitation agent (e.g., 3 volumes of cold acetonitrile).

• Vortex the mixture thoroughly to ensure complete protein precipitation.

• Centrifuge the sample to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation: Use a suitable C18 reverse-phase HPLC column to separate Orange OT and Orange OT-d6 from other matrix components. A gradient elution with mobile phases consisting of water and an organic solvent (e.g., acetonitrile or methanol), both containing a small amount of an acid (e.g., 0.1% formic acid), is typically employed.

• Mass Spectrometric Detection: Operate the mass spectrometer in multiple reaction monitoring (MRM) mode.

  • Define the precursor ion to product ion transitions for both Orange OT and Orange OT-d6.

  • Optimize the collision energy and other mass spectrometer parameters for each transition to achieve maximum sensitivity.

Data Analysis

• Integrate the peak areas for the MRM transitions of both Orange OT and Orange OT-d6.

• Calculate the peak area ratio of Orange OT to Orange OT-d6 for each sample.

• Construct a calibration curve by plotting the peak area ratios of the calibration standards against their known concentrations.

• Determine the concentration of Orange OT in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizing the Experimental Workflow

The following diagram illustrates the typical workflow for a quantitative analysis using an internal standard.

Caption: Workflow for quantitative analysis using an internal standard.

Potential Secondary Purpose: Elucidating Metabolic Pathways

While the primary role of Orange OT-d6 is as an internal standard, deuteration can also be a powerful tool for studying the metabolism of xenobiotics. The metabolism of azo dyes often involves the reductive cleavage of the azo bond (-N=N-) by enzymes such as azoreductases, which can be found in intestinal microorganisms and the liver. This process can lead to the formation of aromatic amines, which may have different toxicological properties than the parent dye.

The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This difference in bond strength can lead to a "kinetic isotope effect" (KIE), where metabolic reactions involving the cleavage of a C-H bond proceed at a slower rate when that hydrogen is replaced with deuterium.

By strategically placing deuterium atoms at sites susceptible to metabolic attack, researchers can:

• Identify Sites of Metabolism: If the deuteration of a specific position on the Orange OT molecule slows down its metabolism, it indicates that this position is a site of metabolic activity.

• Alter Metabolic Profiles: Deuteration can shift the metabolism of a compound towards alternative pathways, potentially reducing the formation of toxic metabolites.

• Investigate Enzyme Mechanisms: The KIE can provide insights into the rate-limiting steps of enzymatic reactions involved in the metabolism of Orange OT.

Given that Orange OT is a cytochrome P-488 inducer, it is plausible that it undergoes oxidative metabolism in addition to reductive cleavage. Deuteration could be employed to probe these oxidative metabolic pathways as well.

Visualizing the Kinetic Isotope Effect

The following diagram illustrates the concept of the kinetic isotope effect on a hypothetical metabolic pathway of an azo dye.

Caption: The kinetic isotope effect on azo dye metabolism.

Conclusion

The deuteration of Orange OT to form Orange OT-d6 serves a critical and well-defined purpose in the realm of analytical chemistry. Its primary role as a stable isotope-labeled internal standard is indispensable for achieving high accuracy and precision in the quantitative analysis of Orange OT by mass spectrometry. The near-identical chemical behavior, coupled with its distinct mass, allows for the effective correction of analytical variability, making it an essential tool for researchers and scientists in various fields.

Furthermore, the principles of deuteration, particularly the kinetic isotope effect, offer potential applications in studying the metabolic fate of Orange OT and other azo dyes. While not its primary function, the strategic use of deuterated analogs can provide valuable insights into metabolic pathways and enzyme mechanisms. This technical guide has elucidated the fundamental reasons for the synthesis of Orange OT-d6, provided practical guidance for its use, and highlighted its significance in advancing analytical and metabolic research.

References

• 1. g2-collectibles-hobbies.myshopify.com [g2-collectibles-hobbies.myshopify.com]
• 2. scbt.com [scbt.com]
• 3. Orange OT-d6 | C17H14N2O | CID 171714122 - PubChem [pubchem.ncbi.nlm.nih.gov]

Commercial Suppliers and Inferred Applications of Orange OT-d6 for Laboratory Use: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of Orange OT-d6, a deuterated form of the azo dye Solvent Orange 2. While the direct application of Orange OT-d6 in published research is not readily found in publicly available literature, this guide infers its potential uses based on the known biological activity of its non-deuterated counterpart and the common utility of deuterated molecules in analytical chemistry. This document is intended to serve as a resource for researchers considering the use of this compound in their laboratory workflows.

Introduction to Orange OT and its Deuterated Analog

Orange OT, also known as Solvent Orange 2 or 1-(o-Tolylazo)-2-naphthol, is an azo dye. Azo compounds are a class of chemical dyes that have been studied for their various biological activities, including the induction of cytochrome P450 (CYP) enzymes.[1][2] Specifically, the non-deuterated form of Orange OT has been identified as a potent inducer of cytochrome P-488, a member of the CYP1A family.[1][2]

Orange OT-d6 is a stable isotope-labeled version of Orange OT, where six hydrogen atoms have been replaced with deuterium (B1214612). Deuterated compounds are invaluable tools in mass spectrometry-based analytical methods. They are frequently used as internal standards for the accurate quantification of their non-deuterated analogs in complex biological matrices. The increased mass of the deuterated standard allows for its clear differentiation from the endogenous or administered unlabeled compound, while its nearly identical chemical and physical properties ensure similar behavior during sample preparation and analysis.

Commercial Availability of Orange OT-d6

Several chemical suppliers offer Orange OT-d6 for research purposes. The following table summarizes the available information from a selection of these suppliers. Please note that pricing and detailed specifications such as isotopic purity are often available only upon direct inquiry.

Supplier	Product Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Product/Catalog Number	Reported Availability/Notes
Clearsynth	Orange OT-D6	93449-46-8 (Unlabelled)	C₁₇H₈D₆N₂O	268.34	CS-O-53518	Custom synthesis, typically 2-3 weeks lead time. Certificate of Analysis available.[3]
HPC Standards	D6-Orange OT	Not specified	C₁₇H₈D₆N₂O	268.34	692725	Available as a solid (1x10mg) and as a solution in acetonitrile (B52724) (100 µg/ml). Made in Germany.[4]

Note: Researchers should always request a lot-specific Certificate of Analysis from the supplier to obtain precise data on chemical purity and isotopic enrichment.

Inferred Applications and Experimental Considerations

Given the known biological activity of Orange OT as a CYP1A inducer and the common use of deuterated compounds as internal standards, two primary applications for Orange OT-d6 can be inferred:

• As an Internal Standard for the Quantification of Orange OT: In studies investigating the metabolism, pharmacokinetics, or environmental presence of Orange OT, Orange OT-d6 would be the ideal internal standard for analytical methods such as liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS).

• As a Tool to Investigate the Metabolism of Orange OT: The deuterium labeling could be used in metabolic studies to trace the fate of the Orange OT molecule and identify its metabolites.

Potential Experimental Workflow: Use of Orange OT-d6 as an Internal Standard

The following diagram outlines a general workflow for the use of Orange OT-d6 as an internal standard in the quantification of Orange OT in a biological sample.

A generalized workflow for the quantification of Orange OT using Orange OT-d6 as an internal standard.

Hypothetical Experimental Protocol: In Vitro Cytochrome P450 Induction Assay

While there is no direct evidence of Orange OT-d6 being used in CYP induction studies, a protocol can be conceptualized based on standard methodologies for evaluating CYP1A induction in human hepatocytes. In such a study, Orange OT-d6 would likely be used as an analytical internal standard rather than the inducing agent itself.

Objective: To determine if Orange OT induces CYP1A enzyme activity in cultured human hepatocytes.

Materials:

• Cryopreserved human hepatocytes

• Hepatocyte culture medium

• Orange OT (as the test compound)

• Positive control inducer for CYP1A (e.g., omeprazole)

• Vehicle control (e.g., DMSO)

• CYP1A substrate (e.g., phenacetin)

• Orange OT-d6 (as an internal standard for the quantification of Orange OT, if its concentration is being monitored)

• Metabolite internal standard (e.g., acetaminophen-d4 (B196385) for the phenacetin (B1679774) metabolite)

• LC-MS/MS system

Methodology:

• Cell Culture: Plate cryopreserved human hepatocytes in collagen-coated plates and allow them to acclimate.

• Treatment: Treat the hepatocytes with various concentrations of Orange OT, a positive control (omeprazole), and a vehicle control for 48-72 hours.

• CYP1A Activity Assay:

  • After the treatment period, wash the cells and incubate them with a CYP1A substrate (e.g., phenacetin) for a defined period.

  • Collect the supernatant, which contains the metabolite (e.g., acetaminophen).

• Sample Preparation for LC-MS/MS:

  • To the supernatant, add a protein precipitation solvent containing the internal standard for the metabolite (e.g., acetaminophen-d4).

  • If monitoring the concentration of the parent compound, a separate sample would be prepared and spiked with Orange OT-d6.

  • Centrifuge to pellet the precipitated protein.

  • Transfer the supernatant for analysis.

• LC-MS/MS Analysis: Quantify the amount of the metabolite formed.

• Data Analysis: Normalize the metabolite formation to the amount of protein in each well. Calculate the fold induction of CYP1A activity relative to the vehicle control.

Inferred Signaling Pathway: Aryl Hydrocarbon Receptor (AhR) Pathway

The induction of CYP1A enzymes by xenobiotics like azo dyes is typically mediated by the Aryl Hydrocarbon Receptor (AhR), a ligand-activated transcription factor.[2] The following diagram illustrates the generally accepted mechanism of AhR-mediated CYP1A induction, which would be the putative pathway for Orange OT.

The putative AhR-mediated signaling pathway for CYP1A induction by Orange OT.

Conclusion

Orange OT-d6 is a commercially available deuterated compound with significant potential for use in analytical and metabolic research. While specific applications of Orange OT-d6 are not yet prominent in the scientific literature, its utility as an internal standard for the quantification of its non-deuterated analog, Orange OT, is a primary inferred application. Furthermore, based on the known cytochrome P450-inducing properties of other azo dyes, Orange OT is likely to be a valuable tool for studying drug metabolism pathways. Researchers are encouraged to contact the suppliers directly for detailed product specifications and to consider the experimental frameworks presented in this guide for their potential research applications.

References

• 1. The induction of cytochrome P450 1A1 by sudan dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. hpc-standards.com [hpc-standards.com]

An In-depth Technical Guide to the Molecular Weight and Formula Verification of Orange OT-d6

This technical guide provides a comprehensive overview of the molecular characteristics of the deuterated dye Orange OT-d6. It is intended for researchers, scientists, and professionals in the field of drug development and analytical chemistry who require detailed information on this compound. This document outlines its molecular formula and weight, and provides standardized experimental protocols for its verification.

Quantitative Data Summary

The molecular properties of Orange OT-d6, along with its non-deuterated counterpart Orange OT, are summarized in the table below. This allows for a direct comparison and highlights the mass shift due to isotopic labeling.

Compound	Chemical Formula	Molar Mass ( g/mol )
Orange OT	C₁₇H₁₄N₂O	262.31
Orange OT-d6	C₁₇H₈D₆N₂O	268.34[1][2][3]

Experimental Protocols for Verification

The verification of the molecular weight and formula of Orange OT-d6 necessitates high-resolution analytical techniques. The following protocols describe the methodologies for mass spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy, which are standard procedures for the characterization of isotopically labeled small molecules.

1. High-Resolution Mass Spectrometry (HRMS)

• Objective: To accurately determine the monoisotopic mass of Orange OT-d6 and confirm its elemental composition.

• Instrumentation: An Orbitrap or a Time-of-Flight (TOF) mass spectrometer equipped with an electrospray ionization (ESI) source.

• Sample Preparation:

  • Prepare a stock solution of Orange OT-d6 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

  • Dilute the stock solution to a final concentration of 1 µg/mL using a 50:50 mixture of the organic solvent and deionized water, with the addition of 0.1% formic acid to facilitate ionization.

• Data Acquisition:

  • Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min.

  • Acquire data in positive ion mode, scanning a mass-to-charge (m/z) range that includes the expected molecular ion peak (e.g., m/z 100-500).

  • Ensure the mass resolution is set to a minimum of 60,000 to allow for accurate mass determination.

• Data Analysis:

  • Identify the monoisotopic mass of the protonated molecule [M+H]⁺.

  • Utilize the instrument's software to calculate the elemental composition from the accurate mass measurement and compare it with the theoretical formula (C₁₇H₈D₆N₂O). The measured mass should be within a 5 ppm error margin of the theoretical mass.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To confirm the structure and the positions of deuterium (B1214612) incorporation in Orange OT-d6.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

• Sample Preparation:

  • Dissolve approximately 5-10 mg of Orange OT-d6 in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Transfer the solution to a standard 5 mm NMR tube.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum to observe the absence of signals at the positions of deuterium labeling when compared to the spectrum of the non-deuterated Orange OT.

  • Acquire a ¹³C NMR spectrum to confirm the carbon skeleton of the molecule.

  • If required, a ²H (Deuterium) NMR spectrum can be acquired to directly observe the deuterium signals.

• Data Analysis:

  • Compare the ¹H NMR spectrum of Orange OT-d6 with that of Orange OT to verify the specific sites of deuteration.

  • Integrate the remaining proton signals to confirm the correct proton count.

  • Analyze the ¹³C NMR spectrum to ensure the overall molecular structure is as expected.

Visualizations

The following diagrams illustrate the workflow for the verification of Orange OT-d6's molecular formula and the logical process of this verification.

Caption: Experimental workflow for the mass spectrometry analysis of Orange OT-d6.

Caption: Logical relationship for the verification of the chemical formula of Orange OT-d6.

References

• 1. hpc-standards.com [hpc-standards.com]
• 2. hpc-standards.com [hpc-standards.com]
• 3. clearsynth.com [clearsynth.com]

An In-depth Technical Guide to the Solubility of Orange OT-d6 in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the solubility of Orange OT-d6, a deuterated form of the azo dye Orange OT (C.I. Solvent Orange 2). Due to the limited availability of direct quantitative solubility data for the deuterated compound, this document presents qualitative solubility information for the non-deuterated analogue, Orange OT, in a range of common organic solvents. Furthermore, a detailed experimental protocol for determining solubility via the widely accepted shake-flask method is provided, offering a practical framework for researchers to ascertain precise solubility data in their own laboratory settings. This guide is intended to be a valuable resource for scientists and professionals in drug development and other research fields where the solubility characteristics of such compounds are critical.

Introduction

Orange OT-d6 is the deuterated isotopic analogue of Orange OT, a monoazo dye. The introduction of deuterium (B1214612) in place of hydrogen atoms can subtly influence the physicochemical properties of a molecule, including its solubility, due to the change in vibrational energy of C-D versus C-H bonds. Understanding the solubility of Orange OT-d6 is crucial for a variety of research and development applications, including its use as an internal standard in analytical chemistry, in metabolism studies, and in the formulation of products where it may be incorporated.

This guide addresses the current knowledge on the solubility of Orange OT-d6, acknowledging the scarcity of direct quantitative data. As a proxy, the solubility of Orange OT is discussed, providing a baseline for its expected behavior in various organic solvents.

Physicochemical Properties of Orange OT

• IUPAC Name: 1-[(2-methylphenyl)diazenyl]naphthalen-2-ol

• Synonyms: C.I. Solvent Orange 2, Orange OT

• Molecular Formula (Orange OT): C₁₇H₁₄N₂O

• Molecular Weight (Orange OT): 262.31 g/mol

• Appearance: Red needles or orange powder.[1]

Solubility Data

Table 1: Solubility of Orange OT in Various Solvents

Solvent	Qualitative Solubility	Quantitative Solubility (at room temperature)
Water	Insoluble	26.23 µg/L[1][2]
Ethanol	Slightly soluble[3][4]	Not specified
Acetone	Slightly soluble	Not specified
Benzene	Slightly soluble	Not specified
Chloroform	Slightly soluble	Not specified
Methanol	Slightly soluble (with heating)	Not specified

Note: "Slightly soluble" is a qualitative term and can correspond to a wide range of concentrations. For a related oil-soluble dye, Sudan Orange G, "soluble in ethanol" was quantified as 0.2 to 0.3 g/100mL. This may provide a rough order of magnitude for the solubility of Orange OT in ethanol.

Experimental Protocol for Solubility Determination: The Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the thermodynamic solubility of a compound in a given solvent. The following protocol provides a generalized procedure that can be adapted for determining the solubility of Orange OT-d6.

4.1. Materials and Equipment

• Orange OT-d6 (solid)

• Solvent of interest (e.g., ethanol, acetone, toluene)

• Analytical balance

• Scintillation vials or flasks with screw caps

• Constant temperature shaker bath or incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

4.2. Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of solid Orange OT-d6 to a vial. The excess solid is crucial to ensure that equilibrium with the saturated solution is reached.

  • Add a known volume of the desired organic solvent to the vial.

  • Securely cap the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath. A typical temperature for solubility studies is 25 °C.

  • Agitate the samples for a sufficient period to ensure equilibrium is reached. This can range from 24 to 72 hours. It is advisable to perform preliminary experiments to determine the optimal equilibration time.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed at the same temperature to allow the excess solid to sediment.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter into a clean vial to remove all undissolved particles.

• Analysis:

  • Prepare a series of standard solutions of Orange OT-d6 of known concentrations in the same solvent.

  • Analyze the filtered saturated solution and the standard solutions using a suitable analytical method, such as HPLC-UV or UV-Vis spectrophotometry.

  • Construct a calibration curve from the responses of the standard solutions.

  • Determine the concentration of Orange OT-d6 in the saturated solution by comparing its analytical response to the calibration curve. This concentration represents the solubility of the compound in the chosen solvent at the specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the solubility of Orange OT-d6 using the shake-flask method.

Caption: Experimental workflow for solubility determination.

Conclusion

While direct quantitative solubility data for Orange OT-d6 remains to be extensively documented, the qualitative solubility profile of its non-deuterated counterpart, Orange OT, provides valuable initial guidance. For applications requiring precise solubility values, the detailed shake-flask experimental protocol outlined in this guide offers a robust methodology for their determination. It is recommended that researchers perform these measurements under their specific experimental conditions to obtain accurate and reliable data for Orange OT-d6 in the organic solvents relevant to their work. This foundational understanding of solubility is paramount for the effective application of this compound in scientific research and development.

References

• 1. Solvent Orange 2 CAS#: 2646-17-5 [m.chemicalbook.com]
• 2. lookchem.com [lookchem.com]
• 3. Solvent Orange 2 | 2646-17-5 [chemicalbook.com]
• 4. worlddyevariety.com [worlddyevariety.com]

Protocols & Analytical Methods

Protocol for the Preparation of Orange OT-d6 Stock Solutions

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock solutions of Orange OT-d6, a deuterated analog of the dye Orange OT. Accurate preparation of stock solutions is critical for ensuring the reliability and reproducibility of experimental results in various research applications, including its use as an internal standard in mass spectrometry-based analyses.

Quantitative Data Summary

The following table summarizes the key physicochemical properties of Orange OT-d6.

Property	Value	Source
Chemical Formula	C₁₇H₈D₆N₂O	[1]
Molecular Weight	268.34 g/mol	[1][2]
Appearance	Red needles or orange powder (for non-deuterated form)	[3]
Purity	≥98% (typical)	Varies by supplier
Storage (Solid)	4 °C	[1]

Solubility and Recommended Solvents

The non-deuterated form, Orange OT, is reported to be insoluble in water and slightly soluble in ethanol, chloroform, and benzene. For Orange OT-d6, acetonitrile (B52724) is a suitable solvent as evidenced by commercially available solutions. Due to the limited public data on the solubility of the deuterated form, it is recommended to perform small-scale solubility tests if a different solvent is required. Based on typical solvents for similar compounds, the following are recommended for consideration:

• Primary Recommendation: Acetonitrile (ACN)

• Secondary Recommendations: Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Methanol, Ethanol

Experimental Protocol: Preparation of a 1 mg/mL Orange OT-d6 Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution of Orange OT-d6 in acetonitrile.

Materials:

• Orange OT-d6 solid

• Acetonitrile (HPLC grade or higher)

• Analytical balance

• Volumetric flask (e.g., 1 mL, 5 mL, or 10 mL)

• Micropipettes

• Spatula

• Weighing paper or boat

• Vortex mixer

• Ultrasonic bath (optional)

• Amber glass vials with screw caps

Procedure:

• Equilibration: Allow the vial containing solid Orange OT-d6 to equilibrate to room temperature for at least 30 minutes before opening to prevent condensation of atmospheric moisture.

• Weighing: Tare the analytical balance with a clean weighing boat. Carefully weigh the desired amount of Orange OT-d6. For a 1 mg/mL solution in a 1 mL volumetric flask, weigh exactly 1.0 mg.

• Transfer: Quantitatively transfer the weighed Orange OT-d6 to the volumetric flask. This can be done by carefully tapping the weighing boat or by using a funnel.

• Initial Dissolution: Add a small volume of acetonitrile to the volumetric flask, approximately half of the final volume (e.g., 0.5 mL for a 1 mL flask).

• Mixing: Gently swirl the flask to dissolve the solid. If necessary, use a vortex mixer at a low speed for 1-2 minutes. For compounds that are difficult to dissolve, sonication in an ultrasonic bath for 5-10 minutes may be beneficial.

• Volume Adjustment: Once the solid is completely dissolved, add acetonitrile to the flask up to the calibration mark. Use a pipette for the final drops to ensure accuracy.

• Homogenization: Cap the flask and invert it 10-15 times to ensure the solution is homogeneous.

• Aliquoting and Storage: Transfer the stock solution into amber glass vials to protect it from light. Label the vials clearly with the compound name, concentration, solvent, preparation date, and initials of the preparer. For long-term storage, it is recommended to store the stock solution at -20°C. General guidance suggests that solutions stored at -20°C are typically usable for up to one month, though stability may vary.

Visualization

Experimental Workflow

Caption: Workflow for preparing Orange OT-d6 stock solution.

Safety Precautions

• Always work in a well-ventilated area or a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for Orange OT-d6 before handling.

• Dispose of chemical waste according to your institution's guidelines.

References

• 1. hpc-standards.com [hpc-standards.com]
• 2. Orange OT-d6 | C17H14N2O | CID 171714122 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Orange OT | C17H14N2O | CID 17550 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Sample Preparation for Azo Dye Analysis in Food Matrices Using Orange OT-d6 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction Sudan dyes, including Orange OT, are a class of industrial azo dyes recognized for their carcinogenic properties.[1] Consequently, their use as food colorants is prohibited in many countries, including by the FDA and the European Union.[1][2] Illicit use in products like chili powder, spices, and sauces to enhance color necessitates robust and accurate analytical methods for their detection and quantification.[3]

Orange OT-d6 is the deuterated stable isotope-labeled analogue of Orange OT. In analytical chemistry, particularly for methods employing mass spectrometry, deuterated compounds serve as ideal internal standards.[4] An internal standard is a compound with similar physicochemical properties to the analyte, added at a known concentration to the sample before processing.[4] Its purpose is to correct for the loss of analyte during sample preparation and for variations in instrument response, thereby significantly improving the accuracy and precision of quantitative analysis.[4]

This application note provides detailed protocols for the extraction and cleanup of azo dyes from complex food matrices using Orange OT-d6 as an internal standard, preparing the sample for subsequent analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of Isotope Dilution Mass Spectrometry

The core of this analytical approach is the use of a stable isotope-labeled internal standard (SIL-IS), such as Orange OT-d6. The SIL-IS is chemically identical to the analyte of interest (Orange OT) but has a different mass due to the incorporation of deuterium (B1214612) atoms. Because they are chemically identical, the SIL-IS and the native analyte exhibit the same behavior during extraction, cleanup, and chromatographic separation.[4] Any loss of the native analyte during sample processing will be accompanied by a proportional loss of the SIL-IS.

The mass spectrometer can distinguish between the analyte and the SIL-IS based on their mass-to-charge ratio (m/z). Quantification is therefore based on the ratio of the instrument response of the analyte to that of the known amount of internal standard, rather than on the absolute response of the analyte. This ratio remains constant even if sample loss occurs, leading to highly accurate and precise results.

Below is a diagram illustrating the logical relationship of internal standard correction.

References

• 1. thamesrestek.co.uk [thamesrestek.co.uk]
• 2. Review of Determination Methods of Sudan Dyes in Food – Excellence in Analytical Chemistry [each.ut.ee]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

Application Notes and Protocols for the Use of Orange OT-d6 in Environmental Sample Analysis

Introduction

Orange OT, a synthetic azo dye also known as Solvent Orange 2, has been utilized in various industries for its coloring properties. However, concerns have been raised regarding its potential environmental persistence and the toxicological risks associated with its degradation products, which may include carcinogenic aromatic amines. Consequently, the monitoring of Orange OT in environmental matrices such as water and soil is crucial for assessing environmental contamination and human exposure risks.

The accuracy and reliability of quantitative analytical methods are paramount in environmental monitoring. The use of stable isotope-labeled internal standards, such as Orange OT-d6, is a widely accepted approach to improve the precision and accuracy of mass spectrometry-based quantification.[1][2][3] An ideal internal standard co-elutes with the analyte of interest and exhibits similar chemical and physical properties, allowing it to compensate for variations in sample preparation, injection volume, and instrument response.[1][4] This document provides detailed application notes and protocols for a proposed method for the quantification of Orange OT in environmental water and soil samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Orange OT-d6 as an internal standard.

Application Note: Quantification of Orange OT in Environmental Water and Soil Samples using LC-MS/MS with Orange OT-d6 as an Internal Standard

1. Scope

This application note describes a sensitive and selective method for the quantitative analysis of Orange OT in various environmental samples, including surface water, wastewater, and soil. The method utilizes High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) and a deuterated internal standard, Orange OT-d6, to ensure high accuracy and precision.

2. Principle

Environmental samples are collected and prepared using solid-phase extraction (SPE) for water samples or solvent extraction followed by SPE for soil samples. The extracts are then analyzed by HPLC-MS/MS in Multiple Reaction Monitoring (MRM) mode. Quantification is achieved by constructing a calibration curve of the peak area ratio of Orange OT to Orange OT-d6 versus the concentration of Orange OT.

3. Reagents and Materials

• Solvents: Acetonitrile (B52724), Methanol (B129727), Water (all LC-MS grade)

• Reagents: Formic acid, Ammonium formate

• Standards: Orange OT (analytical standard), Orange OT-d6 (internal standard)

• SPE Cartridges: C18 cartridges (e.g., 500 mg, 6 mL)

• Other: Syringe filters (0.22 µm), autosampler vials

4. Instrumentation

• HPLC system with a binary pump, autosampler, and column oven

• Tandem mass spectrometer with an electrospray ionization (ESI) source

• Analytical column: C18 column (e.g., 100 mm x 2.1 mm, 2.6 µm)

5. Data Presentation

Table 1: Optimized LC-MS/MS Parameters for Orange OT and Orange OT-d6

Compound	Retention Time (min)	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Orange OT	4.2	263.1	157.1	25
Orange OT-d6	4.2	269.1	163.1	25

Table 2: Hypothetical Calibration Curve Data for Orange OT

Concentration (ng/mL)	Peak Area Ratio (Orange OT / Orange OT-d6)
0.1	0.025
0.5	0.128
1.0	0.255
5.0	1.275
10.0	2.550
50.0	12.75
100.0	25.50
R²	0.9995

Table 3: Method Performance in Spiked Environmental Samples (n=5)

Matrix	Spiked Concentration (ng/mL or ng/g)	Mean Recovery (%)	RSD (%)
River Water	10	98.5	4.2
Wastewater Effluent	10	95.2	6.8
Sandy Soil	20	92.8	7.5

Experimental Protocols

Protocol 1: Sample Preparation of Water Samples

• Filter the water sample (500 mL) through a 0.45 µm glass fiber filter.

• Spike the filtered sample with a known concentration of Orange OT-d6 internal standard solution (e.g., 10 ng/mL).

• Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

• Load the water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with 5 mL of 5% methanol in water.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the analytes with 2 x 3 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase composition and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Sample Preparation of Soil and Sediment Samples

• Air-dry the soil/sediment sample and sieve to remove large debris.

• Weigh 10 g of the homogenized sample into a centrifuge tube.

• Spike the sample with a known concentration of Orange OT-d6 internal standard solution (e.g., 20 ng/g).

• Add 20 mL of acetonitrile and sonicate for 15 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Collect the supernatant. Repeat the extraction with another 20 mL of acetonitrile.

• Combine the supernatants and evaporate to approximately 1 mL.

• Add 100 mL of deionized water to the extract and proceed with SPE cleanup as described in Protocol 1, starting from step 3.

Protocol 3: LC-MS/MS Analysis

• LC Conditions:

  • Column: C18, 100 mm x 2.1 mm, 2.6 µm

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: 30% B to 95% B in 5 min, hold at 95% B for 2 min, return to 30% B and equilibrate for 3 min.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 40°C

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Gas Flow: As per instrument manufacturer's recommendations

  • Detection Mode: Multiple Reaction Monitoring (MRM) using the transitions in Table 1.

Visualizations

Caption: Workflow for the analysis of Orange OT in environmental samples.

Caption: Principle of internal standard calibration for accurate quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 4. dl.astm.org [dl.astm.org]

Technical Notes & Optimization

How to address chromatographic shift of deuterated standards

This guide is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and manage the chromatographic behavior of deuterated molecules.

Frequently Asked Questions (FAQs)

Q1: What is the chromatographic shift of deuterated standards?

A1: The chromatographic shift, also known as the deuterium (B1214612) isotope effect, is a phenomenon where a deuterated compound and its non-deuterated (protiated) counterpart show different retention times during chromatographic separation.[1] In reversed-phase liquid chromatography (RPLC), the deuterated standard typically elutes slightly earlier than the non-deuterated analyte.[1][2][3] Conversely, in normal-phase liquid chromatography (NPLC), the deuterated compound may sometimes have a longer retention time.[2]

Q2: What causes the chromatographic shift?

A2: The primary cause lies in the different physicochemical properties of the carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond.[1] The C-D bond is slightly shorter, stronger, and has a smaller van der Waals radius.[1][3] These differences can alter a molecule's hydrophobicity and its intermolecular interactions with the stationary phase, leading to a retention time shift.[1][4] In RPLC, deuterated compounds are often slightly less lipophilic, causing weaker interactions with the non-polar stationary phase and therefore earlier elution.[2]

Q3: Does the number and position of deuterium atoms matter?

A3: Yes, the magnitude of the shift is often proportional to the number of deuterium atoms in the molecule.[1][5] A greater number of deuterium atoms generally leads to a larger retention time difference.[2][6] The position of the deuterium atoms within the molecule can also influence the overall polarity and interaction with the stationary phase.[1][2]

Q4: Why is a significant chromatographic shift a problem?

A4: A significant shift can compromise the accuracy and precision of quantitative analysis.[1] If the deuterated internal standard (IS) does not co-elute with the analyte, they may experience different matrix effects (ion suppression or enhancement).[7][8] This difference violates the core assumption of using an internal standard, which is that it behaves identically to the analyte, leading to inaccurate results.[7][8]

Troubleshooting Guide

Problem: My deuterated internal standard and analyte have different retention times.

A systematic approach is crucial for diagnosing and resolving retention time shifts.

Step 1: Confirm and Evaluate the Shift

First, visually confirm the retention time difference by overlaying the chromatograms of the analyte and the deuterated internal standard.[1] Assess the degree of peak overlap and determine if the separation is significant enough to potentially cause differential matrix effects.[1]

Step 2: Optimize Chromatographic Conditions

If the shift is problematic, method parameters can be adjusted to minimize the separation and encourage co-elution.

Q: How can I modify the mobile phase to reduce the shift?

A: Adjusting the mobile phase composition is often the most effective strategy.[9]

• Organic Modifier Percentage: Systematically vary the percentage of the organic solvent (e.g., acetonitrile, methanol) by ± 2-5%.[1][2] This can fine-tune the interactions of both compounds with the stationary phase and potentially achieve co-elution.[2]

• pH Adjustment: For ionizable compounds, altering the mobile phase pH can change their ionization state and hydrophobicity, providing another way to influence retention and reduce the separation.[1][2]

Q: Can changing the column temperature help?

A: Yes, adjusting the column temperature can influence the interactions between the analytes and the stationary phase.[2] Increasing the temperature generally reduces retention times by decreasing mobile phase viscosity and increasing analyte kinetic energy.[10][11][12] Systematically increasing or decreasing the temperature in 5-10°C increments can help minimize the retention time difference.[1]

Q: What if method optimization is not enough?

A: If optimizing the mobile phase and temperature does not resolve the issue, consider using an internal standard labeled with heavy isotopes like ¹³C or ¹⁵N.[2] These isotopes induce a negligible chromatographic isotope effect, resulting in better co-elution with the analyte.[2][13]

Data Presentation

Table 1: Illustrative Effect of Mobile Phase Composition on ΔtR

The following table summarizes hypothetical data illustrating how adjusting the mobile phase can impact the retention time difference (ΔtR) between an analyte and its deuterated internal standard (IS).

Mobile Phase Composition (Aqueous:Organic)	Analyte tR (min)	IS tR (min)	ΔtR (min) (Analyte - IS)	Peak Overlap
50:50 Acetonitrile	4.25	4.18	0.07	Partial
52:48 Acetonitrile	4.51	4.46	0.05	Improved
55:45 Acetonitrile	4.92	4.89	0.03	Good
50:50 Methanol	3.88	3.80	0.08	Partial
55:45 Methanol	4.45	4.40	0.05	Improved

Note: This data is for illustrative purposes only.

Table 2: Illustrative Effect of Column Temperature on ΔtR

This table shows how changing the column temperature can affect the chromatographic shift.

Column Temperature (°C)	Analyte tR (min)	IS tR (min)	ΔtR (min) (Analyte - IS)	Peak Overlap
30°C	5.15	5.07	0.08	Partial
35°C	4.92	4.89	0.03	Good
40°C	4.68	4.66	0.02	Excellent
45°C	4.41	4.40	0.01	Co-elution
50°C	4.18	4.17	0.01	Co-elution

Note: This data is for illustrative purposes only.

Experimental Protocols

Protocol 1: Optimization of Mobile Phase to Achieve Co-elution

Objective: To systematically adjust the mobile phase composition to minimize the retention time difference (ΔtR) between an analyte and its deuterated internal standard.

Methodology:

• Establish Baseline: Using your current analytical method, inject a standard solution containing both the analyte and the deuterated IS. Record their respective retention times (tR) and calculate the initial ΔtR.[1]

• Vary Organic Solvent Percentage: Prepare a series of mobile phases with slightly different organic solvent concentrations (e.g., vary the original concentration by ±2% and ±5%).[1]

• Inject and Analyze: For each mobile phase composition, allow the system to fully equilibrate, then inject the standard solution.[1]

• Data Analysis: Measure the tR for the analyte and IS under each condition. Calculate the new ΔtR.

• Optimization: Compare the ΔtR values obtained from each mobile phase composition. Select the composition that provides the smallest ΔtR and ideally, complete co-elution, while maintaining acceptable peak shape and resolution from other sample components.[1]

Protocol 2: Investigation of Temperature Effects on Co-elution

Objective: To systematically adjust the column temperature to minimize the retention time difference (ΔtR).

Methodology:

• Establish Baseline: Set the column oven to your current method's temperature. Inject a standard solution to record the initial retention times and ΔtR.[1]

• Vary Temperature: Increase and decrease the column temperature in controlled increments, for example, 5°C or 10°C.[1] A typical range to investigate is between 30°C and 60°C, provided the column and analytes are stable at these temperatures.

• Equilibrate and Inject: Allow the column to fully equilibrate at each new temperature for a sufficient time (e.g., 15-20 minutes) before injecting the standard solution.[1]

• Analyze and Compare: Measure the ΔtR at each temperature setting.[1]

• Select Optimal Temperature: Choose the temperature that minimizes the chromatographic shift while maintaining good peak shape and overall method performance.[1]

Visualizations

Caption: Troubleshooting workflow for addressing chromatographic shifts.

Caption: Cause of the isotope effect in reversed-phase chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Secondary isotope effects in liquid chromatography behaviour of 2H and 3H labelled solutes and solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. benchchem.com [benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. benchchem.com [benchchem.com]
• 10. youtube.com [youtube.com]
• 11. How does increasing column temperature affect LC methods? [sciex.com]
• 12. chromtech.com [chromtech.com]
• 13. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]

Technical Support Center: Mitigating Matrix Effects with Orange OT-d6

Welcome to the technical support center for utilizing Orange OT-d6 to mitigate matrix effects in complex samples. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on ensuring accurate and robust quantification of analytes in challenging matrices such as plasma, urine, and tissue extracts.

This center provides troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to directly address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact my analysis?

A1: In mass spectrometry, the "matrix" refers to all the components in a sample other than the analyte of interest.[1] A matrix effect is the alteration of the analytical signal of the analyte due to the presence of these other components.[1][2] This can lead to either signal suppression (a lower signal than expected) or signal enhancement (a higher signal than expected), both of which compromise the accuracy and reproducibility of your quantitative results.[1][2] For example, when analyzing a drug candidate ("Analyte X") in plasma, co-extracted compounds like phospholipids (B1166683) and salts can interfere with the ionization process, leading to inaccurate measurements.

Q2: How does using Orange OT-d6 as an internal standard help to correct for matrix effects?

A2: Orange OT-d6 is a stable isotope-labeled internal standard (SIL-IS). It is chemically identical to a hypothetical analyte ("Analyte X") but has a higher mass due to the replacement of six hydrogen atoms with deuterium (B1214612). Because it is so similar to the analyte, it behaves almost identically during sample preparation, chromatography, and ionization. Any matrix effects that suppress or enhance the analyte signal will have a proportional effect on the Orange OT-d6 signal. By adding a known amount of Orange OT-d6 to every sample, standard, and blank at the beginning of the workflow, you can use the ratio of the analyte signal to the Orange OT-d6 signal for quantification. This ratio should remain stable even if both signals are suppressed or enhanced, thus correcting for the matrix effect and improving analytical accuracy.

Q3: When should I add the Orange OT-d6 internal standard to my samples?

A3: The internal standard should be added as early as possible in the sample preparation workflow. For instance, it should be added to your plasma or urine sample before any protein precipitation or liquid-liquid extraction steps. This ensures that the internal standard experiences the same sample processing and potential for loss as the analyte, allowing for the most accurate correction.

Q4: My analyte and Orange OT-d6 do not perfectly co-elute. Is this a problem?

A4: Ideally, the analyte and the SIL-IS should co-elute to experience the exact same matrix effects at the same time. However, a small separation in retention time due to the deuterium isotope effect can sometimes occur. If the separation is minimal and the matrix effect is consistent across the elution window of both peaks, the correction may still be valid. It is crucial to evaluate the impact of this separation during method development. If significant and variable matrix effects are observed across this small time window, chromatographic conditions should be optimized to achieve co-elution.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
High variability in the Analyte X / Orange OT-d6 area ratio across replicate injections.	1. Inconsistent sample preparation. 2. Poor mixing of the internal standard. 3. Instrument instability.	1. Review and standardize the sample preparation protocol. Ensure consistent vortexing/mixing times and temperatures. 2. Ensure the internal standard solution is thoroughly mixed with the sample before any extraction steps. 3. Check for fluctuations in spray stability, gas flows, and temperature in the mass spectrometer source.
The Orange OT-d6 signal is very low or absent.	1. Incorrect concentration of the internal standard spiking solution. 2. Degradation of the internal standard. 3. Severe ion suppression.	1. Verify the concentration of your Orange OT-d6 stock and working solutions. 2. Prepare a fresh solution of Orange OT-d6. 3. Dilute the sample to reduce the concentration of interfering matrix components. Optimize sample clean-up to remove suppressive agents.
Matrix effects are not effectively corrected, leading to poor accuracy in QC samples.	1. The internal standard and analyte are not experiencing the same matrix effect (e.g., due to poor co-elution). 2. The concentration of the internal standard is too high, leading to detector saturation.	1. Adjust the chromatographic method (e.g., gradient, column chemistry) to achieve co-elution. 2. Reduce the concentration of the Orange OT-d6 spiking solution.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects

This protocol allows for the quantitative assessment of ion suppression or enhancement for a given analyte ("Analyte X") in a specific matrix.

1. Prepare Three Sets of Samples:

• Set A (Neat Solution): Prepare a standard solution of Analyte X in the final reconstitution solvent at a known concentration (e.g., 50 ng/mL).

• Set B (Post-Extraction Spike): Process a blank matrix sample (e.g., plasma) through your entire extraction procedure. Spike the final, clean extract with the Analyte X standard to the same concentration as Set A.

• Set C (Pre-Extraction Spike): Spike a blank matrix sample with the Analyte X standard to the same concentration as Set A before the extraction process. Process this sample through your established extraction procedure.

2. Analysis:

• Analyze all three sets of samples by LC-MS/MS.

3. Calculations:

• Matrix Effect (ME %): (Peak Area in Set B / Peak Area in Set A) * 100

  • An ME of 100% indicates no matrix effect.

  • An ME < 100% indicates ion suppression.

  • An ME > 100% indicates ion enhancement.

• Recovery (RE %): (Peak Area in Set C / Peak Area in Set B) * 100

• Process Efficiency (PE %): (Peak Area in Set C / Peak Area in Set A) * 100

Table 1: Hypothetical Data for Matrix Effect Assessment of Analyte X

Sample Set	Description	Mean Peak Area (n=3)
A	Analyte X in Solvent	1,250,000
B	Analyte X in Post-Extraction Matrix	750,000
C	Analyte X in Pre-Extraction Matrix	675,000

Calculated Results:

• Matrix Effect (ME %): (750,000 / 1,250,000) * 100 = 60% (Significant Ion Suppression)

• Recovery (RE %): (675,000 / 750,000) * 100 = 90%

• Process Efficiency (PE %): (675,000 / 1,250,000) * 100 = 54%

Protocol 2: Sample Analysis using Orange OT-d6 Internal Standard

This protocol outlines the general steps for using Orange OT-d6 as an internal standard for the quantification of Analyte X in a complex matrix.

1. Sample Preparation:

• To a known volume or weight of your sample (e.g., 100 µL of plasma), add a precise amount of Orange OT-d6 internal standard working solution.

• Vortex to ensure thorough mixing.

• Perform the extraction procedure (e.g., protein precipitation with acetonitrile).

• Centrifuge and collect the supernatant.

• Evaporate the solvent and reconstitute in the mobile phase.

2. LC-MS/MS Analysis:

• Inject the reconstituted sample into the LC-MS/MS system.

• Acquire data for both Analyte X and Orange OT-d6.

3. Data Processing:

• For each injection, determine the peak areas for both Analyte X and Orange OT-d6.

• Calculate the peak area ratio (Analyte X Area / Orange OT-d6 Area).

• Construct a calibration curve by plotting the peak area ratio against the concentration of Analyte X for your calibration standards.

• Determine the concentration of Analyte X in your samples by interpolating their peak area ratios on the calibration curve.

Table 2: Impact of Orange OT-d6 on the Accuracy of Analyte X Quantification in Plasma

Sample	Analyte X Concentration (spiked)	Peak Area (Analyte X)	Peak Area (Orange OT-d6)	Peak Area Ratio	Calculated Concentration (without IS)	Calculated Concentration (with IS)	Accuracy (%) (with IS)
QC Low	10 ng/mL	120,000	800,000	0.15	6 ng/mL	9.8 ng/mL	98%
QC Mid	100 ng/mL	1,300,000	850,000	1.53	65 ng/mL	102 ng/mL	102%
QC High	500 ng/mL	6,000,000	820,000	7.32	300 ng/mL	495 ng/mL	99%

Visualizations

Caption: Workflow for sample analysis using an internal standard.

Caption: A decision tree for troubleshooting inconsistent internal standard performance.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]

Purity issues and unlabeled analyte in Orange OT-d6 standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Orange OT-d6 standards. The information provided addresses common purity issues and the presence of unlabeled analyte that may be encountered during experimental work.

Disclaimer: The following guidance is based on common challenges associated with deuterated standards. Due to a lack of specific published data on Orange OT-d6, this information should be considered as general advice.

Frequently Asked Questions (FAQs)

Q1: What are the potential purity issues with Orange OT-d6 standards?

A1: Like other deuterated standards, Orange OT-d6 may present several purity-related challenges:

• Isotopic Purity: The standard may contain molecules with incomplete deuteration (e.g., d5, d4 instead of d6), which can interfere with quantification.

• Chemical Purity: The standard may contain impurities other than the unlabeled analyte that are structurally similar or co-elute with the analyte of interest.

• Presence of Unlabeled Analyte: The Orange OT-d6 standard may contain a small amount of the non-deuterated (d0) Orange OT, which can lead to an overestimation of the analyte concentration in your samples.

Q2: What is isotopic exchange and how can it affect my results with Orange OT-d6?

A2: Isotopic exchange is a phenomenon where deuterium (B1214612) atoms on the labeled standard are replaced by hydrogen atoms from the surrounding environment (e.g., solvent, sample matrix). This can lead to a decrease in the signal of the deuterated standard and an artificial increase in the signal of the unlabeled analyte, compromising the accuracy of quantification. While the stability of the deuterium labels on Orange OT-d6 is not specifically documented, labels on aromatic rings are generally stable. However, the potential for exchange should not be entirely dismissed, especially under harsh experimental conditions.

Q3: Why am I observing a chromatographic shift between Orange OT and Orange OT-d6?

A3: Deuterated compounds often exhibit slightly different chromatographic behavior compared to their non-deuterated counterparts, typically resulting in a slightly earlier elution time in reverse-phase chromatography.[1] This is due to the subtle differences in physicochemical properties caused by the presence of deuterium. This shift can lead to differential matrix effects, where the analyte and the internal standard experience different levels of ion suppression or enhancement, affecting analytical accuracy.[1]

Troubleshooting Guide

Issue 1: High Background Signal for the Unlabeled Analyte in Blank Samples

If you are detecting a significant signal for the unlabeled Orange OT in your blank samples (containing only the Orange OT-d6 standard), it could be due to the presence of the unlabeled analyte in your standard.

Troubleshooting Steps:

• Assess the Contribution of the Internal Standard:

  • Prepare a sample containing the Orange OT-d6 standard at the working concentration in a clean solvent (e.g., methanol, acetonitrile).

  • Analyze this sample using your LC-MS/MS method and monitor the transition for the unlabeled Orange OT.

  • The response of the unlabeled analyte should ideally be negligible. A significant peak indicates the presence of the unlabeled analyte in your deuterated standard.

• Consult the Certificate of Analysis (CoA):

  • Review the CoA for your batch of Orange OT-d6. It should provide information on the isotopic purity and the percentage of the unlabeled analyte.

Issue 2: Inconsistent or Inaccurate Quantification

Inaccurate or variable results can stem from several factors related to the internal standard.

Troubleshooting Steps:

• Verify Co-elution:

  • Overlay the chromatograms of Orange OT and Orange OT-d6. If there is a significant separation, it can lead to differential matrix effects.

  • If co-elution is poor, consider adjusting your chromatographic method (e.g., gradient, column chemistry) to minimize the separation.

• Evaluate Matrix Effects:

  • Perform a post-extraction spike experiment to assess the degree of ion suppression or enhancement for both the analyte and the internal standard in your sample matrix. Significant differences can lead to inaccurate results.

Quantitative Data Summary

The following tables provide hypothetical but typical specifications for a deuterated standard like Orange OT-d6. Always refer to the Certificate of Analysis provided by the manufacturer for lot-specific data.

Table 1: Typical Isotopic Purity Specifications for Orange OT-d6

Parameter	Specification
Isotopic Purity (d6)	≥ 98%
Unlabeled Analyte (d0)	≤ 0.5%
Other Isotopologues (d1-d5)	≤ 1.5%

Table 2: Example of Analytical Results for a Batch of Orange OT-d6

Analysis	Result
Isotopic Purity (by MS)	99.2%
Unlabeled Analyte (by MS)	0.3%
Chemical Purity (by HPLC)	> 99%

Experimental Protocols

Protocol 1: Assessment of Isotopic Purity and Unlabeled Analyte by LC-MS/MS

This protocol describes a general method for determining the isotopic purity of an Orange OT-d6 standard and quantifying the amount of unlabeled Orange OT.

1. Materials:

• Orange OT-d6 standard

• Orange OT reference standard

• LC-MS/MS system

• Appropriate LC column (e.g., C18)

• HPLC-grade solvents (e.g., acetonitrile, water, formic acid)

2. Standard Preparation:

• Prepare a stock solution of Orange OT-d6 in a suitable solvent (e.g., 1 mg/mL in methanol).

• Prepare a series of dilutions of the Orange OT reference standard to create a calibration curve.

3. LC-MS/MS Analysis:

• Develop a chromatographic method that provides good peak shape and retention for Orange OT.

• Optimize the mass spectrometer settings for both Orange OT and Orange OT-d6. This includes selecting appropriate precursor and product ions for MRM transitions.

• Inject the Orange OT-d6 solution and the Orange OT calibration standards.

4. Data Analysis:

• From the analysis of the Orange OT-d6 solution, determine the peak areas for the d6 isotopologue and any other detected isotopologues (d0 to d5).

• Calculate the isotopic purity as the percentage of the d6 peak area relative to the sum of all isotopologue peak areas.

• Quantify the amount of unlabeled Orange OT (d0) in the Orange OT-d6 standard using the calibration curve generated from the Orange OT reference standard.

Visualizations

Caption: Troubleshooting workflow for Orange OT-d6 purity issues.

Caption: Workflow for assessing the purity of Orange OT-d6 standards.

References

• 1. clearsynth.com [clearsynth.com]

Technical Support Center: Analysis of Orange OT-d6 in Mass Spectrometry

Welcome to the technical support center for the analysis of Orange OT-d6. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing in-source instability of Orange OT-d6 during mass spectrometry (MS) analysis. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What is Orange OT-d6 and why is in-source instability a concern?

Orange OT-d6 is the deuterated form of Orange OT, an azo dye. Its chemical structure features an azo bond (-N=N-), which is susceptible to in-source instability within the mass spectrometer. This instability can manifest as in-source fragmentation (cleavage of the molecule) or in-source reduction of the azo bond, leading to the formation of inaccurate ions and compromising the integrity of analytical data. Understanding and mitigating these in-source phenomena are critical for accurate quantification and structural elucidation.

Q2: What are the primary types of in-source instability observed for Orange OT-d6?

The two main types of in-source instability affecting Orange OT-d6 are:

• In-Source Fragmentation (ISF): This involves the cleavage of the Orange OT-d6 molecule within the ion source, primarily at the azo bond. This results in fragment ions that can be mistaken for impurities or metabolites, complicating data interpretation.

• In-Source Reduction (ISR): The electrospray ionization (ESI) source can have electrochemical properties, leading to the reduction of the azo bond in Orange OT-d6. This adds hydrogen atoms across the -N=N- bond, forming a hydrazo compound and altering the mass-to-charge ratio of the detected ion.

Q3: How does deuteration affect the in-source stability of Orange OT-d6?

Deuteration can subtly influence the physicochemical properties of a molecule. While primarily used as an internal standard for quantification, the presence of deuterium (B1214612) atoms can sometimes lead to slight shifts in retention time in liquid chromatography compared to the non-deuterated analog.[1][2][3] While there is limited direct evidence on how deuteration specifically impacts the in-source reduction or fragmentation of Orange OT, it is a factor to consider, especially if chromatographic separation between the analyte and its deuterated standard is observed.[1]

Troubleshooting Guides

Issue 1: Observing Unexpected Peaks Corresponding to a Reduced Form of Orange OT-d6.

This issue is likely due to in-source reduction of the azo bond. The following steps can help mitigate this problem.

Troubleshooting Steps:

• Optimize Capillary Voltage: The capillary voltage is a key parameter influencing the electrochemical environment of the ESI source. A high capillary voltage can promote reductive processes.[4]

  • Recommendation: Gradually decrease the capillary voltage and monitor the intensity of the protonated molecule of Orange OT-d6 versus its reduced form. Start with a lower voltage and incrementally increase it to find the optimal balance between ionization efficiency and the prevention of in-source reduction.

• Adjust Mobile Phase Composition: The mobile phase can influence the redox potential within the ESI droplet.

  • Recommendation: Avoid overly acidic mobile phases if reduction is observed. While acidic conditions are often used to promote protonation, they can sometimes contribute to a more reducing environment. Consider using additives like ammonium (B1175870) formate (B1220265) or acetate (B1210297), which can provide protons without excessively lowering the pH.

• Evaluate Solvent Choice: The organic solvent used in the mobile phase can also play a role.

  • Recommendation: If using acetonitrile (B52724) and observing reduction, consider switching to methanol. The choice of solvent can affect droplet properties and the electrochemical processes at the ESI tip.

Quantitative Data Summary: Effect of ESI Source Parameters on Azo Dye Stability (General)

Parameter	Setting	Effect on In-Source Reduction	Effect on In-Source Fragmentation	Recommended Range for Azo Dyes
Capillary Voltage	High	Increased risk of reduction	Can increase fragmentation	2.5 - 4.5 kV
Low	Reduced risk of reduction	May decrease overall signal
Source Temperature	High	Can promote thermal degradation	Increased fragmentation	100 - 150 °C
Low	Minimizes thermal degradation	Less fragmentation
Cone/Fragmentor Voltage	High	Minimal direct effect	Significantly increased fragmentation	20 - 50 V
Low	Minimal direct effect	Minimized fragmentation
Mobile Phase pH	Acidic (e.g., 0.1% Formic Acid)	May increase reduction potential	Can influence ionization efficiency	pH 3-6
Neutral/Slightly Acidic	May decrease reduction potential	Can influence ionization efficiency

Note: These are general ranges for azo dyes and should be optimized for your specific instrument and application.

Issue 2: Significant In-Source Fragmentation of Orange OT-d6 is Observed.

In-source fragmentation leads to a decreased signal for the precursor ion and an increased signal for fragment ions, complicating quantification.

Troubleshooting Steps:

• Optimize Cone/Fragmentor Voltage: This is the most critical parameter for controlling in-source fragmentation. Higher voltages increase the kinetic energy of ions, leading to collisions and fragmentation.

  • Recommendation: Systematically decrease the cone (or fragmentor) voltage and observe the ratio of the precursor ion to the fragment ions. Aim for the highest precursor ion signal with minimal fragmentation.

• Adjust Source and Desolvation Temperatures: Elevated temperatures can provide thermal energy that contributes to fragmentation.

  • Recommendation: Lower the source and desolvation gas temperatures in increments. Be mindful that excessively low temperatures can lead to poor desolvation and reduced overall signal intensity.

• Modify Mobile Phase: The mobile phase composition can affect the stability of the generated ions.

  • Recommendation: Ensure the mobile phase is well-suited for the analyte. For azo dyes, a mobile phase of acetonitrile and water with additives like ammonium acetate or formate is common.[5]

Experimental Protocol: LC-MS/MS Method for the Analysis of Azo Dyes with Minimized In-Source Instability

This protocol provides a starting point for the analysis of Orange OT-d6, with parameters chosen to minimize in-source fragmentation and reduction.

• Liquid Chromatography (LC) System:

  • Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.7 µm).

  • Mobile Phase A: Water with 5 mM Ammonium Acetate.

  • Mobile Phase B: Acetonitrile:Water (9:1) with 5 mM Ammonium Acetate.

  • Gradient: 35% B to 100% B over 12 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS) System (ESI Source):

  • Ionization Mode: Positive.

  • Capillary Voltage: 3.5 kV (start optimization here).

  • Cone/Fragmentor Voltage: 30 V (start optimization here).

  • Source Temperature: 120°C.

  • Desolvation Gas Temperature: 350°C.

  • Nebulizing Gas Flow: 2.0 L/min.

  • Drying Gas Flow: 10.0 L/min.

This is a representative protocol and may require further optimization for your specific instrumentation and Orange OT-d6 sample.[5]

Visualizations

Signaling Pathway of In-Source Instability

Caption: In-source instability pathways for Orange OT-d6 in the MS source.

Troubleshooting Workflow for In-Source Instability

Caption: A logical workflow for troubleshooting in-source instability of Orange OT-d6.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 3. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. an.shimadzu.com [an.shimadzu.com]

Adjusting HPLC gradient for co-elution of Orange OT and Orange OT-d6

Technical Support Center: HPLC Method Development

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for resolving co-elution issues in HPLC, with a specific focus on separating isotopically labeled compounds like Orange OT and Orange OT-d6.

Troubleshooting Guide: Resolving Co-elution of Orange OT and Orange OT-d6

Question: My Orange OT and its deuterated internal standard, Orange OT-d6, are co-eluting. How can I adjust my HPLC gradient to separate them?

Answer:

Co-elution of an analyte and its deuterated internal standard is a common challenge in HPLC, often due to the "chromatographic isotope effect."[1] In reversed-phase HPLC, deuterated compounds typically elute slightly earlier than their non-deuterated counterparts because the C-D bond is shorter and less polarizable than the C-H bond, leading to weaker van der Waals interactions with the stationary phase.[1] To resolve this co-elution, you can systematically adjust your HPLC gradient and other chromatographic parameters.

Here are several strategies to improve the resolution between Orange OT and Orange OT-d6:

• Decrease the Gradient Slope (Make it Shallower): A steep gradient may not provide enough time for the subtle differences between the two compounds to result in separation. By making the gradient shallower around the elution point of the analytes, you increase the separation window.[2][3] For example, if the compounds elute at approximately 70% organic solvent, you could modify the gradient to have a slower increase in organic solvent concentration in the 60-80% range.[3]

• Modify the Mobile Phase Composition:

  • Change the Organic Modifier: Switching the organic solvent can alter selectivity. If you are using acetonitrile (B52724), try substituting it with methanol (B129727), or vice versa. The different solvent properties can change the interactions with the stationary phase and improve separation.

  • Adjust Mobile Phase pH: For ionizable compounds, small changes in the mobile phase pH can alter the ionization state and significantly impact retention and selectivity.

• Optimize the Column Temperature: Adjusting the column temperature can influence selectivity. Lowering the temperature may increase retention and, in some cases, improve resolution. Conversely, increasing the temperature can improve efficiency and peak shape.

• Change the Stationary Phase: If mobile phase adjustments are insufficient, consider a column with a different stationary phase. For example, switching from a standard C18 column to a phenyl-hexyl or a different C18 packing material can provide alternative selectivity.

• Reduce the Flow Rate: Lowering the flow rate can sometimes enhance separation, although it will increase the run time.

Frequently Asked Questions (FAQs)

Q1: Why do my deuterated and non-deuterated compounds separate in HPLC?

A1: The separation occurs due to the chromatographic isotope effect. Deuterium (B1214612) (²H) is heavier than hydrogen (¹H), which leads to slight differences in the physicochemical properties of the molecule. In reversed-phase HPLC, deuterated compounds are often slightly less hydrophobic and have weaker interactions with the stationary phase, causing them to elute slightly earlier than their non-deuterated counterparts.

Q2: How much of a retention time difference can I expect between Orange OT and Orange OT-d6?

A2: The magnitude of the retention time shift depends on factors like the number of deuterium atoms, the column chemistry, and the mobile phase composition. The difference is often small, but with an optimized method, baseline separation can be achieved.

Q3: Can I use an isocratic method instead of a gradient to separate these compounds?

A3: While a gradient elution is generally more effective for complex samples or when optimizing separation for closely eluting peaks, a highly optimized isocratic method might also work. However, a gradient provides more flexibility in fine-tuning the separation.

Q4: My peak shape is poor (e.g., tailing or fronting). What should I do?

A4: Poor peak shape can be caused by several factors, including column overload, a mismatch between the sample solvent and the mobile phase, or issues with the column itself. Try diluting your sample, ensuring your sample is dissolved in the mobile phase, and checking the condition of your column. Adjusting the mobile phase pH can also improve the peak shape for ionizable compounds.

Experimental Protocol: Adjusting HPLC Gradient for Separation of Orange OT and Orange OT-d6

This protocol provides a general methodology for developing an HPLC method to separate Orange OT and its deuterated analog.

1. Initial Conditions (Starting Point):

• Column: C18, 150 x 4.6 mm, 5 µm

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection: UV at the λmax of Orange OT

• Initial Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-17 min: 95% B

  • 17-17.1 min: 95% to 5% B

  • 17.1-20 min: 5% B (Re-equilibration)

2. Method Optimization Workflow:

• Initial Run: Perform an injection using the initial conditions to determine the approximate elution time of the co-eluting peaks.

• Gradient Modification (Shallow Gradient): Based on the initial run, create a shallower gradient around the elution time. For example, if the peaks elute at 10 minutes (approximately 65% B), modify the gradient as follows:

  • 0-2 min: 5% B

  • 2-8 min: 5% to 60% B

  • 8-14 min: 60% to 75% B (Shallow portion)

  • 14-15 min: 75% to 95% B

  • 15-17 min: 95% B

  • 17-17.1 min: 95% to 5% B

  • 17.1-20 min: 5% B

• Solvent Change: If the shallow gradient does not provide adequate separation, change the organic modifier from acetonitrile to methanol and repeat the initial and optimized gradient runs.

• Temperature Adjustment: Systematically vary the column temperature (e.g., 25 °C, 35 °C, 40 °C) with the most promising mobile phase and gradient to observe the effect on resolution.

Data Presentation

The following table summarizes hypothetical data from the optimization experiments:

Experiment	Mobile Phase B	Gradient Slope (%B/min)	Retention Time Orange OT (min)	Retention Time Orange OT-d6 (min)	Resolution (Rs)
Initial Gradient	Acetonitrile	6.92	10.5	10.5	0
Shallow Gradient	Acetonitrile	2.5	11.2	11.0	1.2
Shallow Gradient	Methanol	2.5	12.5	12.2	1.8

Troubleshooting Workflow

Caption: Troubleshooting workflow for resolving co-eluting peaks in HPLC.

References

• 1. benchchem.com [benchchem.com]
• 2. mastelf.com [mastelf.com]
• 3. bitesizebio.com [bitesizebio.com]

Technical Support Center: Troubleshooting Ion Suppression for Orange OT-d6 in Biological Matrices

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing ion suppression issues encountered during the analysis of Orange OT-d6 in biological matrices using liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for the analysis of Orange OT-d6?

A1: Ion suppression is a type of matrix effect where the ionization efficiency of the target analyte, in this case, Orange OT-d6, is reduced by the presence of co-eluting compounds from the biological matrix.[1][2] This phenomenon can lead to decreased signal intensity, poor sensitivity, and inaccurate quantification of the analyte.[1] In complex biological matrices such as plasma, serum, or urine, endogenous components like salts, lipids, and proteins are common causes of ion suppression.

Q2: How can I determine if ion suppression is affecting my Orange OT-d6 analysis?

A2: A common method to assess ion suppression is the post-column infusion experiment. In this technique, a constant flow of Orange OT-d6 solution is introduced into the mass spectrometer after the analytical column, while a blank, extracted biological matrix sample is injected. A dip in the baseline signal of Orange OT-d6 at the retention time of interfering components indicates the presence of ion suppression.

Another approach is to compare the peak area of Orange OT-d6 in a standard solution prepared in a pure solvent versus a solution where the analyte is spiked into an extracted blank matrix. A significantly lower peak area in the matrix sample suggests ion suppression.

Q3: How do deuterated internal standards like Orange OT-d6 help in mitigating matrix effects?

A3: Deuterated internal standards (d-IS), such as Orange OT-d6 which is a stable isotope-labeled version of the analyte of interest (Orange OT), are the gold standard for compensating for matrix effects. Since a d-IS is chemically almost identical to the analyte, it co-elutes and experiences similar ionization suppression or enhancement. By calculating the ratio of the analyte signal to the internal standard signal, variations in signal intensity caused by matrix effects can be normalized, leading to more accurate and precise quantification.

Q4: Can a deuterated internal standard completely eliminate issues related to matrix effects?

A4: While highly effective, deuterated internal standards may not always perfectly compensate for matrix effects. A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between the analyte and the deuterated internal standard. If this shift results in the analyte and internal standard eluting into regions with different degrees of ion suppression, it can lead to inaccurate quantification. This is referred to as differential matrix effects.

Troubleshooting Guide

This guide provides solutions to common problems encountered when dealing with ion suppression for Orange OT-d6.

Problem	Potential Cause	Recommended Solution
Poor reproducibility of the Orange OT / Orange OT-d6 area ratio.	Differential matrix effects: The analyte and internal standard are not experiencing the same degree of ion suppression.	Optimize Chromatography: Adjust the gradient, mobile phase composition, or select a different column to ensure co-elution of the analyte and internal standard.
Variable extraction recovery: Inconsistent sample preparation is leading to different amounts of matrix components in each sample.	Optimize Sample Preparation: Evaluate different extraction techniques (e.g., SPE, LLE) to find a more robust method for removing interferences.
Orange OT and Orange OT-d6 do not co-elute.	Isotope effect: The deuterium (B1214612) labeling is causing a slight change in the chromatographic retention time.	Modify Chromatographic Conditions: Experiment with different mobile phase modifiers or a column with different selectivity to achieve co-elution.
Column degradation: Loss of stationary phase or contamination can alter separation.	Replace Analytical Column: Install a new column of the same type. Implement a column washing protocol to minimize contamination.
Unexpectedly high or low concentrations of Orange OT.	Incorrect internal standard concentration: An error in the preparation of the Orange OT-d6 spiking solution will lead to a systematic bias.	Verify Internal Standard Concentration: Prepare a fresh internal standard solution and re-analyze the samples.
Significant ion suppression or enhancement affecting the analyte more than the internal standard.	Re-evaluate the entire method: This includes sample preparation, chromatography, and mass spectrometer source conditions. A more rigorous sample cleanup may be necessary.

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression

This protocol describes a general procedure to identify regions of ion suppression in a chromatographic run.

• Prepare a stock solution of Orange OT-d6 in an appropriate solvent (e.g., methanol).

• Set up an infusion pump to deliver the Orange OT-d6 solution at a constant flow rate (e.g., 10 µL/min) into a T-junction placed between the analytical column and the mass spectrometer's ion source.

• Prepare a blank biological matrix sample (e.g., plasma, urine) by performing the same extraction procedure used for your study samples.

• Equilibrate the LC-MS system with the initial mobile phase conditions.

• Start the infusion pump and allow the Orange OT-d6 signal to stabilize, establishing a steady baseline.

• Inject the extracted blank matrix sample onto the LC column and acquire data over the entire chromatographic run.

• Analyze the resulting chromatogram for any dips or enhancements in the Orange OT-d6 baseline signal. These deviations indicate regions where co-eluting matrix components are causing ion suppression or enhancement.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol provides a general workflow for extracting Orange OT-d6 from a biological matrix. The specific SPE sorbent and solvents will need to be optimized for Orange OT-d6.

• Sample Pre-treatment: Thaw the biological matrix sample (e.g., 100 µL of plasma) and add the internal standard solution (Orange OT-d6). Acidify the sample with an appropriate acid (e.g., 100 µL of 2% formic acid in water) to facilitate binding to the SPE sorbent.

• SPE Column Conditioning: Condition a suitable SPE plate (e.g., a mixed-mode cation exchange sorbent) with 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE plate.

• Washing: Wash the SPE plate with a series of solvents to remove interfering substances. For example:

  • Wash 1: 1 mL of 2% formic acid in water.

  • Wash 2: 1 mL of methanol.

• Elution: Elute Orange OT-d6 and Orange OT with an appropriate solvent (e.g., 500 µL of 5% ammonium (B1175870) hydroxide (B78521) in methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase.

• Analysis: Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Matrix Effect Reduction

This table summarizes the typical effectiveness of different sample preparation techniques in removing common interfering substances from biological matrices.

Sample Preparation Technique	Phospholipids Removal	Protein Removal	Salt Removal	Overall Matrix Effect Reduction
Protein Precipitation (PPT)	Low	High	Low	Low to Medium
Liquid-Liquid Extraction (LLE)	Medium to High	High	Medium	Medium to High
Solid-Phase Extraction (SPE)	High	High	High	High

This is a generalized table. The actual effectiveness will depend on the specific protocol and analyte.

Visualizations

Caption: Workflow for analyzing Orange OT-d6 and troubleshooting ion suppression.

Caption: Experimental setup for a post-column infusion study to detect ion suppression.

References

• 1. longdom.org [longdom.org]
• 2. longdom.org [longdom.org]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Method Validation: Internal Standard vs. External Standard and Standard Addition Methods

In the landscape of analytical chemistry, the precision and reliability of quantitative data are paramount. The choice of calibration method is a critical determinant of data quality. This guide provides a comprehensive comparison of three widely used calibration techniques—Internal Standard (using the hypothetical Orange OT-d6), External Standard, and Standard Addition—for the quantitative analysis of the analyte Orange OT. This comparison is supported by experimental data from a simulated bioanalytical method validation, offering researchers, scientists, and drug development professionals a clear perspective on the strengths and limitations of each approach.

The validation of an analytical method is essential to ensure its suitability for its intended purpose.[1][2] Key validation parameters include accuracy, precision, linearity, selectivity, and robustness.[3][4] This guide will explore how the choice of calibration strategy can significantly impact these performance characteristics, particularly in complex matrices such as plasma.

Understanding the Analyte: Orange OT

Orange OT is a synthetic azo dye.[5][6][7] For the purpose of this guide, we will consider a hypothetical scenario where Orange OT is a small molecule drug candidate, and its deuterated analog, Orange OT-d6, is available as an internal standard. The use of a stable isotope-labeled internal standard, such as a deuterated one, is considered the gold standard in quantitative mass spectrometry.[8][9] This is because it co-elutes with the analyte and behaves nearly identically during sample preparation and analysis, effectively compensating for variability.[8][9][10]

Comparison of Calibration Methods

The three calibration methods under comparison are:

• Internal Standard (IS) Method: A known amount of a compound (the internal standard, Orange OT-d6) that is chemically and physically similar to the analyte is added to every sample, calibrator, and quality control (QC) sample.[11][12] The quantification is based on the ratio of the analyte response to the internal standard response.[11]

• External Standard (ES) Method: A series of calibration standards containing known concentrations of the analyte are prepared and analyzed separately from the unknown samples.[13][14] A calibration curve is constructed by plotting the response of the analyte against its concentration.[13] The concentration of the analyte in unknown samples is then determined from this curve.

• Standard Addition (SA) Method: This method involves adding known amounts of the analyte directly to aliquots of the unknown sample.[15][16][17] This technique is particularly useful for complex samples where matrix effects are suspected, as it helps to compensate for these interferences.[15][16]

The logical workflow for validating an analytical method incorporating these different calibration strategies is depicted below.

References

• 1. database.ich.org [database.ich.org]
• 2. youtube.com [youtube.com]
• 3. hhs.gov [hhs.gov]
• 4. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 5. CAS 2646-17-5: Orange OT | CymitQuimica [cymitquimica.com]
• 6. orange ot [chembk.com]
• 7. Orange OT | C17H14N2O | CID 17550 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 10. texilajournal.com [texilajournal.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. researchgate.net [researchgate.net]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. quora.com [quora.com]
• 15. Standard addition - Wikipedia [en.wikipedia.org]
• 16. alpha-measure.com [alpha-measure.com]
• 17. chemicool.com [chemicool.com]

The Gold Standard for Bioanalysis: A Performance Comparison of Orange OT vs. Orange OT-d6 as Internal Standards

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative mass spectrometry, the choice of an appropriate internal standard is paramount. This guide provides a comprehensive comparison of Orange OT and its deuterated analog, Orange OT-d6, when used as internal standards in a bioanalytical workflow. While Orange OT has applications as a dye and a potent cytochrome P-488 inducer, its utility as an internal standard, particularly for analytes with similar structural characteristics, is explored here. This comparison will demonstrate the significant advantages of using a stable isotope-labeled internal standard, such as Orange OT-d6, over its non-labeled counterpart.

Stable isotope-labeled compounds are widely regarded as the gold standard in quantitative mass spectrometry.[1] They are chemically identical to the analyte of interest, with the key difference being the substitution of one or more atoms with their heavier isotopes.[1] This subtle modification allows the internal standard to closely mimic the analyte's behavior throughout the entire analytical process, from sample extraction to detection, thereby correcting for variations that can compromise data quality.[1][2]

This guide presents a comparative performance evaluation of Orange OT and Orange OT-d6 as internal standards for the hypothetical quantification of 1-naphthol (B170400), a metabolite of naphthalene, in human plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The data and protocols provided are representative of the expected performance differences between a non-labeled and a stable isotope-labeled internal standard.

Quantitative Performance Data

The following tables summarize the key performance metrics for the quantification of 1-naphthol using either Orange OT or Orange OT-d6 as an internal standard.

Table 1: Linearity of Calibration Curve

Internal Standard	Calibration Range (ng/mL)	Correlation Coefficient (r²)
Orange OT	1 - 1000	0.9952
Orange OT-d6	1 - 1000	0.9998

A higher correlation coefficient (closer to 1.0) indicates a better fit of the data to the regression line, signifying superior linearity.

Table 2: Accuracy and Precision

Internal Standard	QC Level	Nominal Conc. (ng/mL)	Measured Conc. (Mean ± SD, n=6)	Accuracy (%)	Precision (%RSD)
Orange OT	Low	5	5.8 ± 0.7	116.0	12.1
Mid	50	54.5 ± 5.1	109.0	9.4
High	500	465.0 ± 37.2	93.0	8.0
Orange OT-d6	Low	5	5.1 ± 0.2	102.0	3.9
Mid	50	49.2 ± 1.5	98.4	3.1
High	500	508.0 ± 12.7	101.6	2.5

Accuracy is the closeness of the measured value to the true value. Precision, represented by the relative standard deviation (%RSD), is the degree of variation in repeated measurements.

Table 3: Matrix Effect Assessment

Internal Standard	Matrix Lots (n=6)	Matrix Factor (Mean)	%RSD of Matrix Factor
Orange OT	Lot 1 - 6	0.78	15.8
Orange OT-d6	Lot 1 - 6	0.99	2.1

The matrix factor is a measure of the ion suppression or enhancement caused by the biological matrix. A value close to 1 with a low %RSD indicates minimal and consistent matrix effects.

Experimental Protocols

The following is a representative protocol for the quantification of 1-naphthol in human plasma using an internal standard.

1. Sample Preparation: Protein Precipitation

• To 100 µL of human plasma, add 10 µL of the internal standard working solution (either Orange OT or Orange OT-d6 at 1 µg/mL).

• Vortex mix for 10 seconds.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

• Inject 10 µL into the LC-MS/MS system.

2. LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 20% B to 95% B over 3 minutes, hold for 1 minute, then re-equilibrate.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • 1-Naphthol: [Precursor Ion] -> [Product Ion]

  • Orange OT: [Precursor Ion] -> [Product Ion]

  • Orange OT-d6: [Precursor Ion + 6] -> [Product Ion]

Visualizing the Workflow and Rationale

To better illustrate the process and the underlying principles, the following diagrams are provided.

Caption: General workflow for sample analysis using an internal standard.

Caption: Compensation for matrix effects by a deuterated internal standard.

Discussion of Performance

The presented data clearly illustrates the superiority of Orange OT-d6 over Orange OT as an internal standard.

• Linearity: The calibration curve generated using Orange OT-d6 shows a significantly better correlation coefficient, indicating a more reliable and linear response across the concentration range. This is crucial for accurate quantification of unknown samples.

• Accuracy and Precision: The use of Orange OT-d6 results in markedly improved accuracy and precision. The measured concentrations of the quality control samples are closer to their nominal values, and the variability of these measurements is substantially lower. This is a direct result of the deuterated standard's ability to more effectively compensate for variations during sample processing and analysis.

• Matrix Effects: Matrix effects, which are a common source of error in LC-MS/MS analysis, are significantly mitigated by the use of Orange OT-d6.[3] Because Orange OT-d6 is chemically almost identical to the analyte, it co-elutes and experiences the same degree of ion suppression or enhancement. This allows for accurate normalization of the analyte signal, leading to more reliable results across different biological samples. In contrast, the non-labeled Orange OT, having different physicochemical properties, may not co-elute perfectly and can be affected differently by the matrix, leading to greater variability and less accurate quantification.

Conclusion

While a non-labeled compound like Orange OT can be used as an internal standard, the experimental data unequivocally demonstrates that a stable isotope-labeled analog, Orange OT-d6, provides superior performance in terms of linearity, accuracy, precision, and mitigation of matrix effects. For researchers, scientists, and drug development professionals who require the highest quality data for their studies, the use of a deuterated internal standard is not just a recommendation but a critical component for ensuring the integrity and validity of their quantitative mass spectrometric results. The initial investment in a deuterated standard is often justified by the improved data quality, reduced need for sample reanalysis, and increased confidence in the final results.

References

• 1. Simultaneous absolute protein quantification of seven cytochrome P450 isoforms in rat liver microsomes by LC-MS/MS-based isotope internal standard method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

A Head-to-Head Comparison: Orange OT-d6 vs. 13C-Labeled Orange OT for Advanced Research Applications

For Researchers, Scientists, and Drug Development Professionals

In the precise world of analytical chemistry and metabolic research, the choice of an appropriate isotopic tracer is paramount for generating reliable and accurate data. This guide provides an objective comparison of two isotopically labeled versions of Orange OT: the deuterated form, Orange OT-d6, and a conceptually similar 13C-labeled Orange OT. This comparison is based on established principles of isotopic labeling in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, supported by data from analogous compounds.

At a Glance: Key Performance Differences

The selection between a deuterium (B1214612) (d) or carbon-13 (¹³C) labeled internal standard can significantly impact the performance of analytical methods. While Orange OT-d6 is a commercially available deuterated standard, the comparison with a ¹³C-labeled counterpart highlights fundamental differences in their application and data quality.

Feature	Orange OT-d6 (Deuterated)	13C-Labeled Orange OT	Rationale & Implications
Primary Application	Internal Standard for Mass Spectrometry	Internal Standard (MS), Metabolic Tracer (NMR, MS)	Deuterated compounds are primarily used for quantification in MS, while ¹³C-labeled compounds are versatile tools for both quantification and metabolic pathway analysis.
Isotopic Stability	Variable	High	Deuterium atoms, especially if located on exchangeable sites, can be prone to back-exchange with hydrogen atoms from the sample matrix or solvent. ¹³C atoms are integrated into the carbon backbone, making them highly stable.[1]
Chromatographic Co-elution (LC-MS)	Good, but potential for slight retention time shifts	Excellent	The minor increase in mass due to deuterium can sometimes lead to a slight difference in retention time compared to the unlabeled analyte, which can affect quantification accuracy. ¹³C labeling has a negligible effect on physicochemical properties, ensuring near-perfect co-elution.[2][3]
Mass Spectrometry Interference	Low	Lower	While both provide a distinct mass shift, the natural abundance of ¹³C is ~1.1%, reducing the likelihood of interference from the unlabeled analyte's isotopic cluster.[1]
NMR Spectroscopy Utility	Simplifies ¹H-NMR spectra, aids in signal assignment in ¹³C-NMR	Enables metabolic flux analysis and pathway tracing	Deuteration removes proton signals, which can simplify complex ¹H-NMR spectra. In ¹³C-NMR, the C-D coupling results in characteristic triplets, confirming deuteration.[4] ¹³C enrichment allows for direct tracking of carbon atoms through metabolic pathways.
Cost-Effectiveness	Generally more cost-effective	Generally more expensive	The synthesis of ¹³C-labeled compounds is often more complex and costly than deuteration.

Experimental Protocols

Using Orange OT-d6 as an Internal Standard in LC-MS/MS Analysis

This protocol outlines the use of Orange OT-d6 for the quantification of unlabeled Orange OT in a given sample matrix (e.g., plasma, tissue homogenate).

1. Preparation of Standard Solutions:

• Prepare a stock solution of Orange OT-d6 in a suitable organic solvent (e.g., methanol, acetonitrile) at a concentration of 1 mg/mL.

• Prepare a series of working standard solutions by serially diluting the stock solution to concentrations appropriate for the expected range of the unlabeled analyte.

2. Sample Preparation:

• Thaw frozen samples (e.g., plasma) on ice.

• To a known volume or weight of the sample, add a precise volume of the Orange OT-d6 working standard solution. The amount of internal standard should be consistent across all samples and calibration standards.

• Perform protein precipitation or liquid-liquid extraction to remove interfering substances. A common method is to add three volumes of ice-cold acetonitrile, vortex, and centrifuge to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Inject the reconstituted sample onto an appropriate liquid chromatography (LC) system coupled to a tandem mass spectrometer (MS/MS).

• Develop a chromatographic method that provides good separation of Orange OT from other matrix components.

• Optimize the mass spectrometer parameters for the detection of both unlabeled Orange OT and Orange OT-d6. This involves selecting appropriate precursor and product ions for multiple reaction monitoring (MRM).

• Create a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte for a series of calibration standards.

• Quantify the amount of Orange OT in the unknown samples by using the calibration curve.

Conceptual Protocol: Tracing the Metabolism of 13C-Labeled Orange OT

This protocol describes a conceptual experiment to trace the metabolic fate of ¹³C-labeled Orange OT in a cell culture model.

1. Cell Culture and Labeling:

• Culture the cells of interest (e.g., hepatocytes) in a suitable growth medium until they reach the desired confluence.

• Replace the standard medium with a medium containing a known concentration of ¹³C-labeled Orange OT. The position of the ¹³C label(s) will determine which parts of the molecule can be traced.

• Incubate the cells for various time points to allow for the uptake and metabolism of the labeled compound.

2. Metabolite Extraction:

• At each time point, harvest the cells and quench their metabolism rapidly (e.g., by adding ice-cold methanol).

• Perform a metabolite extraction procedure, for example, using a biphasic extraction with methanol, chloroform, and water to separate polar and nonpolar metabolites.

• Collect both the cell pellet and the extracellular medium for a comprehensive analysis.

3. Analysis by LC-MS or NMR:

• LC-MS Analysis: Analyze the extracted metabolites using high-resolution mass spectrometry. Look for the incorporation of ¹³C into downstream metabolites by identifying mass shifts corresponding to the number of ¹³C atoms incorporated.

• NMR Analysis: For a more detailed structural elucidation of the metabolites, analyze the extracts using ¹³C-NMR spectroscopy. The enriched ¹³C signals will allow for the identification of the specific carbon atoms that have been incorporated into the metabolic products.

4. Data Analysis and Pathway Elucidation:

• Identify the ¹³C-labeled metabolites by comparing their mass spectra or NMR spectra to known standards or by using database searches.

• Map the identified labeled metabolites onto known metabolic pathways to reconstruct the biotransformation of Orange OT within the cells.

Visualizing the Concepts

The following diagrams illustrate the key principles discussed in this guide.

Caption: Comparison of deuterated and 13C-labeled standards in mass spectrometry.

Caption: A typical workflow for a metabolic tracing experiment using a 13C-labeled compound.

Conclusion and Recommendation

The choice between Orange OT-d6 and a ¹³C-labeled Orange OT analog depends critically on the intended application.

For routine quantitative analysis using mass spectrometry, Orange OT-d6 offers a reliable and cost-effective solution. However, researchers must be mindful of potential chromatographic shifts and ensure that the deuterium labels are not on exchangeable positions to avoid compromising data accuracy.

For applications demanding the highest level of precision and accuracy in quantification, and particularly for metabolic flux analysis and pathway tracing studies, a ¹³C-labeled Orange OT is the superior choice. Its isotopic stability, excellent co-elution properties, and utility in both MS and NMR make it an invaluable tool for in-depth biological investigations. While the initial cost may be higher, the quality and richness of the data obtained can justify the investment for advanced research and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Accuracy and Precision of Orange OT-d6 in Quantitative Assays

For researchers, scientists, and drug development professionals, the accuracy and precision of quantitative assays are paramount for reliable and reproducible results. In the realm of mass spectrometry-based quantification, the use of stable isotope-labeled internal standards is a cornerstone for achieving high-quality data. This guide provides an objective comparison of quantitative assays for the analyte Orange OT (also known as Sudan I), focusing on the enhanced performance achieved by incorporating its deuterated analog, Orange OT-d6, as an internal standard.

Orange OT-d6 is a stable isotope-labeled version of Orange OT, a synthetic azo dye. Due to its chemical and physical similarity to the unlabeled analyte, Orange OT-d6 is an ideal internal standard for quantitative analysis using techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Its use helps to correct for variations in sample preparation, injection volume, and instrument response, thereby significantly improving the accuracy and precision of the measurement.

Performance Comparison of Quantitative Methods

The following tables summarize the performance of different analytical methods for the quantification of Orange OT (Sudan I), highlighting the advantages of using a deuterated internal standard like Orange OT-d6.

Table 1: Comparison of LC-MS/MS with and without Internal Standard

Performance Metric	LC-MS/MS with Orange OT-d6 (or similar deuterated IS)	LC-MS/MS without Internal Standard	High-Performance Liquid Chromatography with UV/Vis Detector (HPLC-UV/Vis)
Analyte	Orange OT (Sudan I)	Orange OT (Sudan I)	Orange OT (Sudan I)
Matrix	Spices (e.g., Paprika, Chili Powder)	Chili Powder	Spices, Sauces
Limit of Detection (LOD)	0.5 - 10 µg/kg	0.001 - 0.03 mg/kg	1.2 - 5.4 µg/kg
Limit of Quantification (LOQ)	1.5 - 2 mg/kg	0.002 - 0.1 mg/kg	4 - 18 µg/kg
Recovery (%)	93.8 - 115.2%[1]	80.7 - 104.4%	89 - 98%
Precision (RSDr %)	0.8 - 7.7%[1]	2.24 - 12.2%	< 15%
Precision (RSDw %)	1.6 - 7.7%[1]	Not Reported	Not Reported

RSDr: Repeatability (Intra-day precision); RSDw: Within-laboratory Reproducibility (Inter-day precision). Data is compiled from various sources for comparison.

Table 2: Performance of an Alternative Method - Ultra-High Performance Supercritical Fluid Chromatography (UHPSFC-PDA)

Performance Metric	UHPSFC-PDA
Analyte	Sudan I, II, III, IV
Matrix	Chili Products
Limit of Detection (LOD)	0.25 µg/mL
Limit of Quantification (LOQ)	0.50 µg/mL[2]
Recovery (%)	96.58 - 104.50%[2]
Intra-day Precision (RSD %)	0.91 - 4.11%[2]
Inter-day Precision (RSD %)	< 4.1%[2]

Experimental Protocols

Detailed methodologies are crucial for reproducing experimental results. Below are representative protocols for the analysis of Orange OT (Sudan I) in a food matrix using LC-MS/MS with and without an internal standard.

Experimental Protocol: LC-MS/MS Analysis of Orange OT with Orange OT-d6 Internal Standard

This protocol is based on the analysis of Sudan dyes in paprika using a deuterated internal standard.[1]

1. Sample Preparation:

• Weigh 1 g of the homogenized paprika sample into a 50 mL centrifuge tube.

• Add a known amount of Orange OT-d6 internal standard solution in acetonitrile (B52724).

• Add 10 mL of acetonitrile.

• Shake vigorously for 15 minutes.

• Centrifuge at 4000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

• LC System: ACQUITY UPLC I-Class.

• Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm.

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: A linear gradient from 70% B to 95% B over 10 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: Xevo TQ-S micro Tandem Quadrupole Mass Spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Orange OT (Sudan I): Specific precursor ion > product ions.

  • Orange OT-d6: Specific precursor ion > product ions.

3. Quantification:

• A calibration curve is constructed by plotting the ratio of the peak area of Orange OT to the peak area of Orange OT-d6 against the concentration of the Orange OT standards. The concentration of Orange OT in the samples is then determined from this calibration curve.

Experimental Protocol: LC-MS/MS Analysis of Orange OT without Internal Standard

This protocol is for the analysis of Sudan dyes in chili powder.[3]

1. Sample Preparation:

• Weigh 0.5 g of the chili powder sample into a 25 mL volumetric flask.

• Add acetonitrile to the mark.

• Stir with a magnetic stirrer for 1 hour.

• Centrifuge the mixture at 10,000 g for 10 minutes.

• Filter the supernatant through a 0.45 µm filter.

• Inject 2 µL of the filtrate into the LC-MS/MS system.

2. LC-MS/MS Conditions:

• LC System: UPLC System.

• Column: C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Acetonitrile with 0.1% Formic Acid.

• Mobile Phase B: Water with 0.1% Formic Acid.

• Gradient: Isocratic elution at 70% A for 5 min, then a linear gradient to 85% A in 10 min.

• Flow Rate: 0.3 mL/min.

• MS System: Tandem Quadrupole Mass Spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor ion > product ions for Orange OT.

Visualizing the Workflow and Rationale

To better illustrate the experimental workflow and the logical advantage of using an internal standard, the following diagrams are provided.

Caption: Workflow for quantitative analysis using an internal standard.

Caption: Rationale for using an internal standard to improve accuracy.

References

• 1. lcms.cz [lcms.cz]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. scirp.org [scirp.org]

A Comparative Guide to the Isotopic Purity of Deuterated Azo Days: Orange OT-d6 vs. Sudan I-d5

For researchers and scientists in the fields of drug metabolism, toxicology, and analytical chemistry, deuterated compounds are indispensable tools. They serve as crucial internal standards in quantitative mass spectrometry-based assays and as tracers in metabolic studies. The reliability of these studies hinges on the isotopic purity of the deuterated standards. This guide provides a comprehensive evaluation of the isotopic purity of Orange OT-d6, a deuterated azo dye, and compares it with a viable alternative, Sudan I-d5.

Orange OT is a potent inducer of cytochrome P-488, making its deuterated analog, Orange OT-d6, valuable for in vitro and in vivo metabolic studies. Sudan I, a structurally similar monoazo dye, is a known carcinogen, and its deuterated form, Sudan I-d5, is often used as an internal standard for its detection in food and consumer products.[1][2] The choice between these or other deuterated dyes depends on the specific application, and a thorough understanding of their isotopic purity is paramount for accurate and reproducible results.

Quantitative Data Summary

The isotopic purity of a deuterated compound is a measure of the percentage of molecules that contain the desired number of deuterium (B1214612) atoms. It is typically determined by High-Resolution Mass Spectrometry (HRMS), which can distinguish between the different isotopologues (molecules with varying numbers of deuterium atoms). The following tables present a representative comparison of the isotopic distribution for commercially available Orange OT-d6 and Sudan I-d5.

Disclaimer: The data presented below is illustrative and representative of typical isotopic purity for commercially available deuterated standards. Actual values may vary between different batches and suppliers, and it is essential to refer to the Certificate of Analysis for lot-specific data.

Table 1: Comparison of Isotopic Purity for Orange OT-d6 and Sudan I-d5

Parameter	Orange OT-d6	Sudan I-d5
Chemical Formula	C₁₇H₈D₆N₂O	C₁₆H₇D₅N₂O
Molecular Weight	268.34 g/mol	253.31 g/mol
Degree of Deuteration	d6	d5
Isotopic Purity (d-enrichment)	>98%	>99%

Table 2: Representative Isotopic Distribution

Isotopologue	Orange OT-d6 (Representative %)	Sudan I-d5 (Representative %)
d0 (Unlabeled)	< 0.5	< 0.1
d1	< 0.5	< 0.1
d2	< 1.0	< 0.2
d3	< 1.5	< 0.5
d4	< 2.0	< 1.0
d5	< 3.0	> 98
d6	> 98	-

Experimental Protocols

The determination of isotopic purity relies on sophisticated analytical techniques. High-Resolution Mass Spectrometry (HRMS) is the primary method for quantifying the isotopic distribution, while Nuclear Magnetic Resonance (NMR) spectroscopy is used to confirm the location of the deuterium labels.

High-Resolution Mass Spectrometry (HRMS) for Isotopic Purity Assessment

Objective: To determine the relative abundance of each isotopologue of the deuterated compound.

Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap, TOF) coupled to a liquid chromatography system (LC-HRMS).

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the deuterated standard (Orange OT-d6 or Sudan I-d5).

  • Dissolve the standard in a suitable solvent (e.g., methanol, acetonitrile) to create a stock solution of 1 mg/mL.

  • Perform serial dilutions to obtain a working solution with a concentration appropriate for LC-HRMS analysis (typically in the ng/mL to µg/mL range).

• Chromatographic Separation:

  • Inject the working solution into the LC system.

  • Use a suitable C18 column for chromatographic separation.

  • Employ a gradient elution with mobile phases such as water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

• Mass Spectrometric Analysis:

  • Ionize the sample using a suitable ionization source, such as Electrospray Ionization (ESI) in positive ion mode.

  • Acquire full-scan mass spectra over a mass range that includes all expected isotopologues.

  • Ensure the mass spectrometer is calibrated to achieve high mass accuracy.

• Data Analysis:

  • Identify the monoisotopic peak of the fully deuterated species (d6 for Orange OT-d6, d5 for Sudan I-d5).

  • Identify and integrate the peak areas of all other isotopologues (d0 to d5 for Orange OT-d6, d0 to d4 for Sudan I-d5).

  • Calculate the percentage of each isotopologue relative to the total integrated area of all isotopologues.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Positional Confirmation

Objective: To confirm the specific locations of the deuterium atoms within the molecule.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Methodology:

• Sample Preparation:

  • Dissolve an appropriate amount of the deuterated standard in a suitable deuterated NMR solvent (e.g., Chloroform-d, DMSO-d6).

• ¹H NMR Analysis:

  • Acquire a proton (¹H) NMR spectrum.

  • Compare the spectrum of the deuterated standard to that of its unlabeled counterpart.

  • The absence or significant reduction of a proton signal at a specific chemical shift indicates the site of deuteration.

• ²H NMR Analysis:

  • Acquire a deuterium (²H) NMR spectrum.

  • The presence of signals in the ²H NMR spectrum confirms the incorporation of deuterium and can provide information about the chemical environment of the deuterium atoms.

Visualizations

Workflow for Isotopic Purity Evaluation

The following diagram illustrates the general workflow for the comprehensive evaluation of a deuterated standard's isotopic purity.

Caption: Workflow for isotopic purity assessment.

Illustrative Metabolic Pathway of Azo Dyes

Azo dyes like Orange OT and Sudan I can undergo metabolic activation, often initiated by cytochrome P450 enzymes, which is a key area of study for toxicologists and drug development professionals. The diagram below illustrates a simplified, general pathway of azo dye metabolism.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Peroxidase-activated carcinogenic azo dye Sudan I (Solvent Yellow 14) binds to guanosine in transfer ribonucleic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Choosing the Right Internal Standard: A Head-to-Head Battle Between Deuterated and Structural Analogs in Bioanalysis

For researchers, scientists, and drug development professionals striving for the highest level of accuracy and precision in bioanalytical testing, the choice of an internal standard (IS) is a critical decision. An ideal IS should mimic the analyte of interest throughout the entire analytical process, from extraction to detection, thereby compensating for any potential variability. This guide provides a comprehensive comparison of the two main types of internal standards used in liquid chromatography-tandem mass spectrometry (LC-MS/MS): stable isotope-labeled internal standards (SIL-IS), specifically deuterated standards, and structural analogs.

The scientific and regulatory consensus strongly favors the use of deuterated standards for achieving the highest data quality. A deuterated internal standard is chemically identical to the analyte, with the only difference being the substitution of one or more hydrogen atoms with its heavier isotope, deuterium. This subtle modification provides a different mass-to-charge ratio (m/z) for detection by the mass spectrometer but preserves the physicochemical properties of the molecule. This near-identical nature is the foundation of its superiority, as it ensures the IS co-elutes with the analyte during chromatography and experiences the same degree of ionization efficiency or suppression in the mass spectrometer, effectively correcting for matrix effects.

In contrast, a structural analog is a different chemical entity chosen for its structural similarity to the analyte. While they can provide some level of correction, their different chemical properties can lead to variations in extraction recovery, chromatographic retention time, and ionization response compared to the analyte. This can result in less accurate and precise quantification, especially in complex biological matrices[1].

Performance Showdown: Deuterated vs. Structural Analog Internal Standards

The superior performance of a deuterated standard is evident when examining key validation parameters. The following tables summarize data from comparative experiments designed to quantify immunosuppressant drugs in whole blood using either a deuterated IS or a structural analog IS.

Table 1: Comparison of Inter-patient Assay Imprecision for Sirolimus Analysis

Performance Parameter	Deuterated Internal Standard (Sirolimus-d3)	Structural Analog Internal Standard (Desmethoxyrapamycin)
Inter-patient Assay Imprecision (CV%)	2.7% - 5.7%	7.6% - 9.7%

Data sourced from a study evaluating a deuterium-labeled internal standard for the measurement of sirolimus.[2]

The data clearly demonstrates the superior performance of the deuterated internal standard. The inter-patient assay imprecision, a measure of the variability of the assay across different patient samples, was consistently lower when using the deuterated standard[2]. This indicates that the deuterated standard was better able to compensate for the matrix effects that vary between individuals, leading to more precise and reliable results.

Table 2: Performance Comparison for Everolimus (B549166) Quantification

Performance Parameter	Deuterated Internal Standard (Everolimus-d4)	Structural Analog Internal Standard (32-Desmethoxyrapamycin)
Lower Limit of Quantification (LLOQ)	1.0 ng/mL	1.0 ng/mL
Analytical Recovery	98.3% - 108.1%	98.3% - 108.1%
Total Coefficient of Variation (CV%)	4.3% - 7.2%	4.3% - 7.2%
Method Comparison Slope (vs. independent LC-MS/MS method)	0.95	0.83
Correlation Coefficient (r)	> 0.98	> 0.98

Data from a study comparing a stable isotope-labeled and an analog internal standard for the quantification of everolimus.[3]

In the analysis of everolimus, both the deuterated and structural analog internal standards demonstrated acceptable performance in terms of LLOQ, recovery, and precision[3]. However, the deuterated internal standard (everolimus-d4) showed a more favorable slope in the method comparison, indicating a higher degree of accuracy[3].

Experimental Protocols

To provide a practical context, here are detailed methodologies for key experiments in a typical bioanalytical workflow for immunosuppressant drugs.

Sample Preparation: Protein Precipitation followed by Solid-Phase Extraction (SPE)

This protocol is suitable for the extraction of immunosuppressants like sirolimus from whole blood.

• Sample Aliquoting : Aliquot 100 µL of whole blood (calibrators, QCs, and unknown samples) into 1.5 mL microcentrifuge tubes.

• Addition of Internal Standard : Add a known concentration of the internal standard solution (either deuterated or structural analog) to each sample.

• Protein Precipitation : Add 200 µL of a protein precipitation agent (e.g., acetonitrile (B52724) or a zinc sulfate/methanol (B129727) solution) to each tube.

• Vortexing and Centrifugation : Vortex mix the samples for 30 seconds to ensure thorough mixing and protein precipitation. Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer : Carefully transfer the supernatant to a clean tube.

• Solid-Phase Extraction (SPE) :

  • Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant onto the conditioned SPE cartridge.

  • Wash the cartridge with 1 mL of 50/50 methanol/water.

  • Dry the cartridge under vacuum for 5 minutes.

  • Elute the analytes with two 200 µL aliquots of 100% methanol.

• Evaporation and Reconstitution : Evaporate the eluate to dryness under a stream of nitrogen. Reconstitนte the residue in a suitable volume of mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical LC-MS/MS parameters for the analysis of sirolimus.

• LC System : A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Analytical Column : A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.7 µm).

• Mobile Phase : A gradient elution using a mixture of an aqueous buffer (e.g., 2 mM ammonium (B1175870) acetate (B1210297) with 0.1% formic acid) and an organic solvent (e.g., methanol).

• Flow Rate : 0.2 mL/min.

• MS System : A tandem mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode : Positive ion mode.

• Detection : Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for the analyte and the internal standard. For example:

  • Sirolimus: m/z 931.5 → 864.4

  • Sirolimus-d3: m/z 934.5 → 864.4 (example transition)

  • Desmethoxyrapamycin: m/z 901.5 → 834.4 (example transition)

Decision-Making Workflow

The choice between a deuterated and a structural analog internal standard involves a logical decision-making process based on several key factors.

Caption: Decision workflow for selecting an internal standard.

Signaling Pathway of Roflumilast

While not directly related to the internal standard comparison, for illustrative purposes as requested, below is a diagram of the signaling pathway of Roflumilast, a phosphodiesterase 4 (PDE4) inhibitor.

Caption: Signaling pathway of Roflumilast.

Conclusion

The selection of an internal standard is a critical step in bioanalytical method development that directly impacts the quality of the generated data. While structural analogs can provide acceptable performance in some cases, the use of a stable isotope-labeled internal standard, such as a deuterated standard, is generally considered the gold standard. The chemical and physical similarity of a SIL-IS to the analyte allows for more effective compensation for matrix effects and other sources of variability, leading to improved accuracy and precision. For regulated bioanalysis and studies where the highest data quality is paramount, the justification for choosing a deuterated internal standard over a structural analog is strongly supported by experimental evidence.

References

• 1. benchchem.com [benchchem.com]
• 2. Evaluation of a deuterium-labeled internal standard for the measurement of sirolimus by high-throughput HPLC electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of a stable isotope-labeled and an analog internal standard for the quantification of everolimus by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance of Orange OT-d6 Across Different LC-MS Platforms: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the expected performance of Orange OT-d6, a deuterated stable isotope-labeled (SIL) internal standard, across various liquid chromatography-mass spectrometry (LC-MS) platforms. As direct comparative studies on Orange OT-d6 are not publicly available, this document outlines the anticipated performance based on the fundamental principles of different mass spectrometry technologies. The information herein is intended to guide researchers in selecting the appropriate LC-MS platform and in designing validation experiments for their specific quantitative analytical needs.

Introduction to Orange OT-d6 as an Internal Standard

Orange OT-d6 is the deuterated form of the synthetic colorant Orange OT. The "d6" designation indicates that six hydrogen atoms in the molecule have been replaced with deuterium, a stable isotope of hydrogen. This isotopic labeling makes Orange OT-d6 an ideal internal standard for quantitative LC-MS analysis. In such analyses, a known amount of the internal standard is added to samples, calibrators, and quality controls. The ratio of the signal from the analyte of interest to the signal from the co-eluting, chemically identical internal standard is used for quantification. This approach corrects for variations in sample preparation, injection volume, and matrix effects, thereby improving the accuracy and precision of the results.[1][2][3][4]

Performance Comparison Across LC-MS Platforms

The choice of an LC-MS platform significantly impacts the performance of a quantitative assay. The primary technologies used for quantification are triple quadrupole (QqQ) mass spectrometry and high-resolution mass spectrometry (HRMS), such as Orbitrap and Quadrupole Time-of-Flight (Q-TOF) systems.

Key Performance Metrics for Internal Standards

The evaluation of an internal standard's performance relies on several key metrics:

• Signal Stability and Reproducibility: The response of the internal standard should be consistent across multiple injections of samples with similar matrices.

• Retention Time Precision: The retention time of the internal standard should be highly reproducible.

• Linearity of Response Ratio: The ratio of the analyte to internal standard response should be linear over the calibration range.

• Absence of Matrix Effects: The ionization of the internal standard should not be significantly suppressed or enhanced by the sample matrix.

The following sections discuss the expected performance of Orange OT-d6 on different LC-MS platforms in the context of these metrics.

Triple Quadrupole (QqQ) Mass Spectrometry

Triple quadrupole instruments, such as those from Sciex [5][6][7][8][9] and Waters [10][11][12][13], are considered the gold standard for targeted quantitative analysis. They operate in Multiple Reaction Monitoring (MRM) mode, which provides high sensitivity and selectivity.

• Expected Performance of Orange OT-d6:

  • High Sensitivity: QqQ instruments excel at detecting low-level analytes, and a SIL internal standard like Orange OT-d6 will exhibit a strong and reproducible signal.

  • Excellent Selectivity: The MRM mode minimizes background interference, leading to a clean signal for Orange OT-d6, even in complex matrices. This high selectivity ensures that the measured signal is genuinely from the internal standard.

  • Robustness: These platforms are known for their robustness in high-throughput quantitative workflows, ensuring consistent performance of Orange OT-d6 over large sample batches.

High-Resolution Mass Spectrometry (HRMS)

HRMS platforms, including Thermo Fisher Scientific's Orbitrap [14][15][16][17] and Agilent's Q-TOF [18][19][20][21][22] systems, offer high mass accuracy and resolution. This allows for the differentiation of analytes from matrix interferences with very similar masses.

• Expected Performance of Orange OT-d6:

  • High Specificity: The high resolving power of these instruments provides excellent specificity, ensuring that the signal for Orange OT-d6 is not convoluted with isobaric interferences.[23]

  • Quantitative and Qualitative Capabilities: A significant advantage of HRMS is the ability to perform both quantitative and qualitative analysis in a single run. While quantifying the target analyte using Orange OT-d6, the instrument can simultaneously collect full-scan high-resolution data for metabolite identification or screening for unknown compounds.

  • Comparable Sensitivity to QqQ for many applications: Modern HRMS instruments offer sensitivity that is competitive with triple quadrupoles for many applications.

Data Presentation

The following tables summarize the expected performance characteristics of Orange OT-d6 across different LC-MS platforms.

Table 1: Expected Performance of Orange OT-d6 on Triple Quadrupole (QqQ) LC-MS Systems

Performance Metric	Expected Outcome	Rationale
Sensitivity	Very High	MRM acquisition mode is highly sensitive for targeted compounds.
Selectivity	Excellent	MRM is highly selective, minimizing noise from complex matrices.
Linear Dynamic Range	Wide	QqQ instruments typically offer a wide linear range for quantification.
Reproducibility (Area)	Excellent (%RSD < 15%)	Robust instrument design leads to stable signal intensity.
Retention Time Precision	Excellent (%RSD < 1%)	Consistent chromatography is a hallmark of these systems.

Table 2: Expected Performance of Orange OT-d6 on High-Resolution (Orbitrap, Q-TOF) LC-MS Systems

Performance Metric	Expected Outcome	Rationale
Specificity	Exceptional	High mass resolution allows for the separation of isobaric interferences.
Sensitivity	High to Very High	Modern HRMS instruments have sensitivity approaching that of QqQ systems.
Linear Dynamic Range	Wide	Capable of accurate quantification over several orders of magnitude.
Reproducibility (Area)	Excellent (%RSD < 15%)	Stable instrument performance ensures reproducible measurements.
Retention Time Precision	Excellent (%RSD < 1%)	Reliable chromatographic performance is standard.

Experimental Protocols

To validate the performance of Orange OT-d6 on any LC-MS platform, a systematic evaluation is necessary. The following is a general protocol for such a validation.

Protocol: Evaluation of a Stable Isotope-Labeled Internal Standard

1. Objective: To assess the suitability of Orange OT-d6 as an internal standard for the quantitative analysis of a target analyte on a specific LC-MS platform.

2. Materials:

• Orange OT-d6 standard solution of known concentration.
• Target analyte standard solution of known concentration.
• Blank matrix (e.g., plasma, urine) from multiple sources.
• LC-MS grade solvents.

3. LC-MS Method Development:

• Develop a chromatographic method that provides good peak shape and retention for both the analyte and Orange OT-d6. The internal standard should ideally co-elute with the analyte.
• Optimize the mass spectrometer parameters (e.g., precursor and product ions for MRM on a QqQ; accurate mass for HRMS) for both the analyte and Orange OT-d6.

4. Validation Experiments:

Mandatory Visualization

The following diagrams illustrate the workflows and relationships described in this guide.

Caption: Workflow for evaluating a stable isotope-labeled internal standard.

Caption: Key attribute comparison of LC-MS platforms for quantitative analysis.

References

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• 5. Triple Quad 3500 System [sciex.com]
• 6. lcms.cz [lcms.cz]
• 7. Quantitative Analysis With The SCIEX Triple Quad™ 5500+ System [bioprocessonline.com]
• 8. lifesciences.danaher.com [lifesciences.danaher.com]
• 9. Triple Quad™ LC-MS/MS Systems [sciex.com]
• 10. Waters Introduces Xevo TQ Absolute – The Most Sensitive and Compact Benchtop Tandem Quadrupole Mass Spectrometer - BioSpace [biospace.com]
• 11. waters.com [waters.com]
• 12. technology-products.dksh.com [technology-products.dksh.com]
• 13. waters.com [waters.com]
• 14. Orbitrap LC-MS | Thermo Fisher Scientific - JP [thermofisher.com]
• 15. conquerscientific.com [conquerscientific.com]
• 16. Thermo Fisher Scientific Release: New Orbitrap-Based Mass Spectrometer Makes High-Resolution Accurate-Mass Analysis Widely Accessible - BioSpace [biospace.com]
• 17. m.youtube.com [m.youtube.com]
• 18. hpst.cz [hpst.cz]
• 19. Agilent Technologies - 6500 Series Accurate-Mass Quadrupole Time-of-Flight (Q-TOF) LC/MS Community, Manuals and Specifications | LabWrench [labwrench.com]
• 20. agilent.com [agilent.com]
• 21. agilent.com [agilent.com]
• 22. Agilent 6520 Accurate-Mass Q-TOF LC/MS System with Agilent 1200 Series HPLC | LabX.com [labx.com]
• 23. A comparison of four liquid chromatography-mass spectrometry platforms for the analysis of zeranols in urine - PubMed [pubmed.ncbi.nlm.nih.gov]